Dimethyl phthalate-d6

• CAS: 85448-30-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Dimethyl Phthalate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Dimethyl phthalate-d6 (DMP-d6). It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this compound, often as an internal standard in quantitative analyses.

Dimethyl phthalate-d6 is the deuterium-labeled version of Dimethyl phthalate (B1215562) (DMP), a ubiquitous compound used as a plasticizer.[1] The incorporation of six deuterium (B1214612) atoms creates a stable isotopic variant with a higher molecular weight, making it an ideal internal standard for analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the quantification of DMP.[1]

Core Physical and Chemical Properties

The essential physical and chemical characteristics of Dimethyl phthalate-d6 are summarized below. For comparative purposes, data for the non-deuterated Dimethyl phthalate are also included where available.

Table 1: General and Physical Properties

Property	Dimethyl Phthalate-d6	Dimethyl Phthalate
Molecular Formula	C₁₀D₆H₄O₄	C₁₀H₁₀O₄[2][3][4]
Molecular Weight	200.22 g/mol	194.19 g/mol [2][3][4]
CAS Number	85448-30-2	131-11-3[5][6]
Appearance	Colorless, oily liquid[2]	Colorless, oily liquid with a slight, aromatic odor[2][3][4]
Melting Point	2 °C	2 °C to 5.5 °C[6][7][8]
Boiling Point	282 °C	282 °C to 283.7 °C[6][7][8]
Density	1.214 g/mL at 25 °C	1.190 to 1.194 g/mL[6][7]
Flash Point	146 °C (294.8 °F)	146 °C to 150 °C (294.8 °F to 302 °F)[6][7][8]
Isotopic Purity	98 atom % D	Not Applicable

Table 2: Solubility and Stability

Property	Value
Water Solubility	Poorly soluble in water (~4 g/L for DMP)[4][9]
Solubility in Organic Solvents	Soluble in organic solvents, alcohols, esters, ketones, and chlorinated hydrocarbons.[2] Miscible with alcohol, ether, and chloroform.[2]
Stability	Stable under recommended storage conditions.[2]
Storage Class	Combustible liquids

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties are extensive and beyond the scope of this guide. However, a generalized protocol for a common application of DMP-d6, its use as an internal standard for quantitative analysis by GC-MS, is provided below.

Experimental Protocol: Quantitative Analysis of Dimethyl Phthalate in Environmental Samples using GC-MS with Dimethyl Phthalate-d6 as an Internal Standard

1. Objective: To accurately quantify the concentration of Dimethyl Phthalate (DMP) in a water sample using gas chromatography-mass spectrometry (GC-MS) and the internal standard method with Dimethyl Phthalate-d6 (DMP-d6).

2. Materials and Reagents:

• Dimethyl Phthalate (DMP) analytical standard
• Dimethyl Phthalate-d6 (DMP-d6) internal standard solution (e.g., 100 µg/mL in methanol)
• High-purity solvents (e.g., methanol (B129727), dichloromethane)
• Deionized water
• Solid-phase extraction (SPE) cartridges (e.g., C18)
• Sodium sulfate (B86663) (anhydrous)
• Nitrogen gas for evaporation
• Autosampler vials with inserts

3. Instrumentation:

• Gas chromatograph (GC) with a suitable capillary column (e.g., HP-5ms)
• Mass spectrometer (MS) detector
• Data acquisition and processing software

4. Sample Preparation (Solid-Phase Extraction):

• Condition the SPE cartridge with methanol followed by deionized water.
• Pass a known volume of the water sample through the conditioned SPE cartridge.
• Wash the cartridge to remove interferences.
• Elute the analyte (DMP) and internal standard with an appropriate organic solvent (e.g., dichloromethane).
• Dry the eluate by passing it through anhydrous sodium sulfate.
• Concentrate the sample to a small volume under a gentle stream of nitrogen.
• Reconstitute the sample in a known volume of solvent suitable for GC-MS analysis.

5. Calibration Standards Preparation:

• Prepare a series of calibration standards by spiking known concentrations of DMP into a clean matrix.
• Add a constant, known amount of the DMP-d6 internal standard solution to each calibration standard and the prepared sample.

6. GC-MS Analysis:

• Injection: Inject a small volume (e.g., 1 µL) of the prepared standards and sample into the GC.
• GC Conditions:
• Inlet temperature: e.g., 250 °C
• Oven temperature program: e.g., start at 60 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, hold for 5 minutes.
• Carrier gas: Helium at a constant flow rate.
• MS Conditions:
• Ionization mode: Electron Ionization (EI) at 70 eV.
• Acquisition mode: Selected Ion Monitoring (SIM).
• Monitor characteristic ions for DMP (e.g., m/z 163, 194) and DMP-d6 (e.g., m/z 167, 200).

7. Data Analysis:

• Integrate the peak areas of the target analyte (DMP) and the internal standard (DMP-d6) in both the calibration standards and the sample chromatograms.
• Create a calibration curve by plotting the ratio of the peak area of DMP to the peak area of DMP-d6 against the concentration of DMP for the calibration standards.
• Determine the concentration of DMP in the sample by using the peak area ratio from the sample and the equation of the calibration curve.

Visualizations

// Main Compound DMPd6 [label="Dimethyl Phthalate-d6\n(C₁₀D₆H₄O₄)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Categories Physical [label="Physical Properties", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Chemical [label="Chemical Properties", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Analytical [label="Analytical Application", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Physical Properties MW [label="Molecular Weight:\n200.22 g/mol ", fillcolor="#FBBC05", fontcolor="#202124"]; MP [label="Melting Point:\n2 °C", fillcolor="#FBBC05", fontcolor="#202124"]; BP [label="Boiling Point:\n282 °C", fillcolor="#FBBC05", fontcolor="#202124"]; Density [label="Density:\n1.214 g/mL", fillcolor="#FBBC05", fontcolor="#202124"];

// Chemical Properties Solubility [label="Solubility:\nPoor in Water,\nGood in Organics", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Stability [label="Stability:\nStable", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Analytical Application Application [label="Internal Standard\nin GC/MS, LC/MS", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Relationships DMPd6 -> Physical; DMPd6 -> Chemical; DMPd6 -> Analytical;

Physical -> MW; Physical -> MP; Physical -> BP; Physical -> Density;

Chemical -> Solubility; Chemical -> Stability;

Analytical -> Application; } dot Caption: Key properties and application of Dimethyl Phthalate-d6.

// Nodes Sample [label="1. Sample Collection\n(e.g., Water, Plasma)"]; Spike [label="2. Spike with DMP-d6\n(Internal Standard)"]; Extraction [label="3. Sample Preparation\n(e.g., Solid-Phase Extraction)"]; Analysis [label="4. GC/MS or LC/MS Analysis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Data [label="5. Data Acquisition\n(Peak Area Integration)"]; Calibration [label="6. Calibration Curve Generation"]; Quantification [label="7. Analyte Quantification", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Sample -> Spike [label="Addition of known amount"]; Spike -> Extraction; Extraction -> Analysis; Analysis -> Data; Data -> Calibration [style=dashed]; Calibration -> Quantification; Data -> Quantification; } dot Caption: General workflow for analysis using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. DIMETHYL PHTHALATE (DMP) - Ataman Kimya [atamanchemicals.com]
• 5. trc-corp.com [trc-corp.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. fishersci.se [fishersci.se]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. Dimethyl phthalate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis and Purification of Dimethyl Phthalate-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification methods for Dimethyl phthalate-d6 (DMP-d6), a deuterated isotropic labeling standard crucial for a variety of analytical applications in research and drug development. This document details a robust synthesis protocol, purification techniques, and analytical characterization methods.

Introduction

Dimethyl phthalate-d6 (DMP-d6) is the deuterated analog of Dimethyl phthalate (B1215562) (DMP), a widely used plasticizer. In scientific research, DMP-d6 serves as an invaluable internal standard for the quantification of DMP in various matrices using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its six deuterium (B1214612) atoms on the methyl groups provide a distinct mass shift, allowing for accurate differentiation from the unlabeled analyte.

Synthesis of Dimethyl Phthalate-d6

The most common and efficient method for the synthesis of Dimethyl phthalate-d6 is the acid-catalyzed esterification of phthalic anhydride (B1165640) with deuterated methanol (B129727) (methanol-d4). This reaction, a classic Fischer esterification, proceeds by the nucleophilic attack of the deuterated methanol on the carbonyl carbons of the phthalic anhydride, facilitated by a strong acid catalyst.

Reaction Principle

The synthesis involves a two-step process. First, the phthalic anhydride reacts with one equivalent of methanol-d4 (B120146) to form the monoester, monomethyl-d3 phthalate. In the second step, the monoester is further esterified with another equivalent of methanol-d4 to yield the final product, Dimethyl phthalate-d6. The reaction is reversible, and to drive the equilibrium towards the product side, an excess of deuterated methanol is typically used.

Experimental Protocol

Materials:

• Phthalic anhydride (C₈H₄O₃)

• Methanol-d4 (CD₃OD, 99.5 atom % D)

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Carbonate (Na₂CO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

• Toluene (B28343)

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phthalic anhydride (14.8 g, 0.1 mol).

• Addition of Reactants: To the flask, add methanol-d4 (36.4 g, 45.4 mL, 1.0 mol) and cautiously add concentrated sulfuric acid (1 mL) as the catalyst.

• Reflux: Heat the reaction mixture to reflux (approximately 65-70 °C) using a heating mantle and stir vigorously. Continue the reflux for 4-6 hours.

• Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

• Washing: Wash the mixture sequentially with:

  • 100 mL of deionized water to remove excess methanol-d4 and sulfuric acid.

  • 100 mL of a 5% aqueous solution of sodium carbonate to neutralize any remaining acid. (Caution: effervescence will occur).

  • 100 mL of deionized water to remove any residual base.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the solvent (any remaining methanol-d4 and toluene, if used) using a rotary evaporator.

Purification of Dimethyl Phthalate-d6

The crude Dimethyl phthalate-d6 obtained after the work-up may contain unreacted starting materials and by-products. Therefore, purification is essential to achieve the high purity required for its use as an analytical standard. The primary methods for purification are vacuum distillation and recrystallization.

Vacuum Distillation

Vacuum distillation is a highly effective method for purifying liquid esters like DMP-d6, as it allows for distillation at a lower temperature, preventing thermal decomposition.

Experimental Protocol:

• Setup: Assemble a vacuum distillation apparatus.

• Distillation: Transfer the crude DMP-d6 to the distillation flask. Apply a vacuum (typically 1-10 mmHg) and gently heat the flask.

• Fraction Collection: Collect the fraction that distills at the appropriate boiling point for DMP-d6 under the applied vacuum. The boiling point of unlabeled DMP is 282 °C at atmospheric pressure. Under vacuum, the boiling point will be significantly lower. For example, at 10 mmHg, the boiling point is approximately 160 °C.

Recrystallization

Recrystallization can be employed as an alternative or additional purification step, particularly if the DMP-d6 is a solid at room temperature or if vacuum distillation is not feasible.

Experimental Protocol:

• Solvent Selection: A suitable solvent for recrystallization is one in which DMP-d6 is soluble at high temperatures but sparingly soluble at low temperatures. A mixture of toluene and heptane (B126788) or methanol can be effective.

• Dissolution: Dissolve the crude DMP-d6 in a minimum amount of the hot recrystallization solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Isolation: Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Analytical Characterization

The purity and identity of the synthesized Dimethyl phthalate-d6 must be confirmed using various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for assessing the purity and confirming the molecular weight of DMP-d6. The mass spectrum will show a molecular ion peak (M+) at m/z 200, which is 6 mass units higher than that of unlabeled DMP (m/z 194). The fragmentation pattern will be similar to that of unlabeled DMP, with key fragments also shifted by 3 or 6 mass units.

Table 1: Expected Mass Spectrometry Data for Dimethyl Phthalate-d6

Fragment Ion	Structure	Expected m/z
[M]+	C₁₀H₄D₆O₄	200
[M-OCD₃]+	C₉H₄D₃O₃	166
[C₆H₄(CO)₂O]+	C₈H₄O₃	148

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structure and determining the isotopic purity of the synthesized DMP-d6.

• ¹H NMR: The ¹H NMR spectrum of pure DMP-d6 should show no signals in the region corresponding to the methyl protons (around 3.8 ppm). The aromatic protons will appear as a multiplet between 7.5 and 7.8 ppm. The absence of a signal at ~3.8 ppm confirms complete deuteration of the methyl groups.

• ¹³C NMR: The ¹³C NMR spectrum will show signals for the aromatic carbons and the carbonyl carbons. The signal for the deuterated methyl carbon will appear as a multiplet due to carbon-deuterium coupling.

Table 2: Expected NMR Data for Dimethyl Phthalate-d6 (in CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	7.5-7.8	m	Aromatic-H
¹³C	~168	s	C=O
¹³C	~132, ~129	s	Aromatic-C
¹³C	~52	m	-CD₃

Summary of Quantitative Data

The following table summarizes the key quantitative data for the synthesis and characterization of Dimethyl phthalate-d6.

Table 3: Quantitative Data Summary

Parameter	Value
Synthesis
Theoretical Yield	20.02 g (based on 0.1 mol phthalic anhydride)
Expected Practical Yield	70-85%
Physical Properties
Molecular Weight	200.22 g/mol [2]
Isotopic Purity	>98 atom % D[2]
Analytical Data
GC-MS (EI) m/z	M+ at 200
¹H NMR (CDCl₃)	Aromatic protons at 7.5-7.8 ppm
¹³C NMR (CDCl₃)	Carbonyl at ~168 ppm, Aromatic at ~132, ~129 ppm, Methyl at ~52 ppm

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the synthesis workflow and the reaction mechanism.

Caption: Overall workflow for the synthesis and purification of Dimethyl phthalate-d6.

Caption: Simplified reaction pathway for the formation of Dimethyl phthalate-d6.

References

• 1. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 2. bipm.org [bipm.org]

Dimethyl phthalate-d6 CAS number and molecular weight

An in-depth guide to the core physicochemical properties of Dimethyl phthalate-d6, tailored for researchers, scientists, and professionals in drug development. This document provides essential data in a clear, structured format.

Core Physicochemical Data

Dimethyl phthalate-d6 is the deuterated form of Dimethyl phthalate (B1215562).[1] It is a compound of interest in various research applications, particularly as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS. The incorporation of stable heavy isotopes, such as deuterium, can be valuable for tracer studies in drug development.[2]

Below is a summary of the key quantitative data for Dimethyl phthalate-d6.

Property	Value
CAS Number	85448-30-2[1][3]
Molecular Weight	200.22 g/mol [1][2]
Molecular Formula	C₁₀H₄D₆O₄[1]
Isotopic Purity	98-99 atom % D[4]
Appearance	Colorless oily liquid or solid at room temperature[1][5]
Density	1.214 g/mL at 25°C[1]
Boiling Point	282°C[1]
Melting Point	2°C[1]
Flash Point	146°C

Logical Relationship Diagram

The following diagram illustrates the relationship between Dimethyl phthalate-d6 and its non-deuterated counterpart, highlighting its primary application as a standard.

Relationship between Dimethyl Phthalate and its deuterated form.

References

• 1. Dimethyl phthalate-d6 (dimethyl phthalate d6) | Isotope-Labeled Compounds | 85448-30-2 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DIMETHYL-D6 PHTHALATE | 85448-30-2 [amp.chemicalbook.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Dimethyl phthalate - Wikipedia [en.wikipedia.org]

A Technical Guide to High-Purity Dimethyl Phthalate-d6 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity Dimethyl phthalate-d6 (DMP-d6), a deuterated internal standard crucial for a wide range of analytical applications in research and drug development. This guide covers its commercial availability, synthesis, and rigorous quality control methodologies.

Introduction to Dimethyl Phthalate-d6

Dimethyl phthalate-d6 (CAS No. 85448-30-2) is the isotopically labeled analog of Dimethyl phthalate (B1215562) (DMP), where the six hydrogen atoms of the two methyl groups are replaced with deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1] Its primary application lies in isotope dilution methods, where a known amount of the deuterated standard is added to a sample, enabling precise and accurate quantification of the unlabeled analyte by correcting for variations in sample preparation and instrument response.

Commercial Availability and Specifications

High-purity Dimethyl phthalate-d6 is available from several reputable commercial suppliers. The products are typically characterized by high isotopic and chemical purity, ensuring reliable and reproducible results in sensitive analytical methods. Below is a summary of offerings from prominent vendors.

Supplier	Product Number	Isotopic Purity (atom % D)	Chemical Purity	Available Quantities
Sigma-Aldrich	484045	98	≥98% (GC)	Custom packaging available
MedChemExpress	HY-N7106S1	Not specified	≥98%	1 mg, 5 mg, 10 mg
CDN Isotopes	D-2413	99	Not specified	100 mg, 500 mg
LGC Standards (TRC)	D464972	Not specified	>95% (HPLC)	2.5 mg, 25 mg, 50 mg[2]
Cambridge Isotope Laboratories, Inc.	DLM-11055	98%	Not specified	100 µg/mL in methanol (B129727) (1.2 mL)[3]

Synthesis of High-Purity Dimethyl Phthalate-d6

The synthesis of Dimethyl phthalate-d6 is typically achieved through the esterification of phthalic anhydride (B1165640) with deuterated methanol (Methanol-d4 or CD3OD). This reaction is often catalyzed by a strong acid.

Synthetic Workflow

Caption: Synthetic workflow for Dimethyl phthalate-d6.

Experimental Protocol: Synthesis of Dimethyl Phthalate-d6

The following is a representative protocol for the synthesis of Dimethyl phthalate-d6.

Materials:

• Phthalic anhydride (1 equivalent)

• Methanol-d4 (CD3OD, >99.5 atom % D) (2.5 equivalents)

• Concentrated sulfuric acid (catalytic amount)

• Anhydrous sodium sulfate

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add phthalic anhydride and Methanol-d4.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Dimethyl phthalate-d6.

• Purify the crude product by vacuum distillation to yield high-purity Dimethyl phthalate-d6 as a colorless oil.

Quality Control and Analytical Methodology

Rigorous quality control is essential to ensure the high purity and isotopic enrichment of Dimethyl phthalate-d6. The primary analytical techniques employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quality Control Workflow

Caption: Quality control workflow for Dimethyl phthalate-d6.

Experimental Protocol: GC-MS Analysis for Purity and Isotopic Enrichment

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless injection).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 20 °C/min.

  • Hold at 280 °C for 5 minutes.

MS Conditions:

• Ion Source Temperature: 230 °C.

• Electron Energy: 70 eV.

• Mass Range: m/z 40-400.

• Scan Mode: Full scan for purity assessment and selected ion monitoring (SIM) for isotopic enrichment.

Data Analysis:

• Chemical Purity: Determined by integrating the peak area of Dimethyl phthalate-d6 and expressing it as a percentage of the total peak areas in the chromatogram.

• Isotopic Enrichment: Calculated by comparing the ion intensities of the molecular ion of the deuterated compound (m/z 200) and any unlabeled counterpart (m/z 194).

Experimental Protocol: NMR Spectroscopy for Structural Confirmation and Purity

Instrumentation:

• NMR Spectrometer (400 MHz or higher).

Sample Preparation:

• Dissolve 5-10 mg of Dimethyl phthalate-d6 in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6).[4]

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for chemical shift referencing if required.[4]

NMR Parameters (¹H NMR):

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16-64 to achieve adequate signal-to-noise.

• Relaxation Delay (d1): 5 seconds to ensure full relaxation of nuclei for quantitative analysis.

• Spectral Width: 0-10 ppm.

NMR Parameters (¹³C NMR):

• Pulse Program: Standard proton-decoupled sequence.

• Number of Scans: 1024 or more for sufficient signal-to-noise.

• Relaxation Delay (d1): 2 seconds.

• Spectral Width: 0-200 ppm.

Data Analysis:

• Structural Confirmation: The absence of a significant signal around 3.9 ppm in the ¹H NMR spectrum confirms the high deuteration of the methyl groups. The aromatic proton signals should be observed in the range of 7.5-7.8 ppm.

• Chemical Purity: Can be determined by quantitative NMR (qNMR) by integrating the signals of the analyte relative to a certified internal standard of known concentration.[5]

Applications in Research and Drug Development

High-purity Dimethyl phthalate-d6 serves as a critical tool in various applications:

• Pharmacokinetic (PK) Studies: Used as an internal standard to accurately quantify drug concentrations in biological matrices such as plasma, urine, and tissues.

• Metabolism Studies: Enables the precise measurement of drug metabolites in in vitro and in vivo experiments.

• Bioavailability and Bioequivalence Studies: Essential for comparing different drug formulations.

• Environmental Analysis: Used as an internal standard for the quantification of phthalate plasticizers in environmental samples.

• Food Safety Testing: Employed for the accurate determination of phthalate migration from packaging materials into food products.

Conclusion

High-purity Dimethyl phthalate-d6 is an indispensable internal standard for researchers and scientists in drug development and analytical chemistry. Its commercial availability from specialized suppliers, coupled with well-defined synthesis and rigorous quality control protocols, ensures its reliability for sensitive and accurate quantitative analyses. The detailed methodologies provided in this guide offer a comprehensive resource for the effective utilization of this critical analytical tool.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dimethyl phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. ukisotope.com [ukisotope.com]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Safe Handling of Dimethyl Phthalate-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and properties of Dimethyl phthalate-d6 (DMP-d6). Designed for laboratory personnel, this document consolidates critical data and outlines best practices to ensure safe and effective use in a research environment.

Chemical and Physical Properties

Dimethyl phthalate-d6 is the deuterated form of Dimethyl phthalate (B1215562) (DMP), commonly used as an internal standard in quantitative analysis.[1] Its physical and chemical properties are largely identical to its non-deuterated counterpart, with the key difference being the isotopic labeling.

Property	Value
Chemical Formula	C₁₀D₆H₄O₄
CAS Number	85448-30-2[2]
Molecular Weight	200.22 g/mol
Appearance	Colorless, oily liquid[3]
Odor	Slight aromatic odor[3]
Melting Point	2 °C (35.6 °F)[4][5]
Boiling Point	282 °C (539.6 °F)[4][5]
Density	1.19 g/cm³[3]
Solubility in Water	Very slightly soluble[3]
Vapor Pressure	0.002 mmHg @ 20°C[3]
Flash Point	146 °C (294.8 °F) - Closed Cup[3]
Autoignition Temperature	490 °C (914 °F)[3]

Toxicological Data

The toxicity profile of Dimethyl phthalate-d6 is considered analogous to that of Dimethyl phthalate. Acute exposure may cause irritation to the eyes, skin, and respiratory tract.[6]

Metric	Value	Species	Route
LD50	6900 mg/kg	Rat	Oral[3]
LD50	14000 mg/kg	Mouse	Oral[3]
LD50	5200 mg/kg	Rabbit	Oral[3]
LD50	>12000 mg/kg	Rabbit	Dermal[3]

Chronic Effects: Prolonged or repeated exposure may cause damage to the nervous system.[3]

Safety and Handling

Personal Protective Equipment (PPE)

When handling Dimethyl phthalate-d6, it is crucial to use appropriate personal protective equipment to minimize exposure.

PPE	Specification
Eye Protection	Chemical safety goggles or face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).
Body Protection	Laboratory coat.
Respiratory Protection	Not typically required with adequate ventilation. In case of insufficient ventilation, use a suitable respirator.

Storage and Incompatibilities

Proper storage is essential to maintain the integrity of Dimethyl phthalate-d6 and to prevent hazardous reactions.

Condition	Recommendation
Storage	Store in a cool, dry, well-ventilated area in a tightly closed container.[3]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.[3]
Hazardous Decomposition	Carbon oxides (CO, CO₂) upon combustion.[3]

Experimental Protocols

General Handling and Use as an Internal Standard

Dimethyl phthalate-d6 is frequently used as an internal standard in chromatographic methods such as GC-MS and LC-MS/MS for the quantification of phthalates in various matrices.

Objective: To outline a standard procedure for the preparation and use of Dimethyl phthalate-d6 as an internal standard.

Materials:

• Dimethyl phthalate-d6

• Appropriate solvent (e.g., methanol, hexane)

• Volumetric flasks

• Micropipettes

• Vortex mixer

• Analytical balance

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a precise amount of Dimethyl phthalate-d6.

  • Dissolve the weighed compound in a suitable solvent in a volumetric flask to achieve a known concentration (e.g., 1 mg/mL).

  • Ensure the compound is completely dissolved, using a vortex mixer if necessary.

• Working Standard Preparation:

  • Perform serial dilutions of the stock solution to prepare working standards at the desired concentrations for creating a calibration curve.

• Sample Spiking:

  • Add a known volume of the Dimethyl phthalate-d6 working solution to each sample and calibration standard. This process is known as "spiking."

  • The final concentration of the internal standard should be consistent across all samples and standards.

• Sample Extraction and Analysis:

  • Proceed with the sample extraction method appropriate for the matrix being analyzed (e.g., liquid-liquid extraction, solid-phase extraction).

  • Analyze the extracted samples using GC-MS or LC-MS/MS.

  • Quantify the target analytes by comparing the ratio of their peak areas to the peak area of the Dimethyl phthalate-d6 internal standard against the calibration curve.

Visualized Workflows

Standard Handling Workflow

The following diagram illustrates the standard workflow for handling Dimethyl phthalate-d6 in a laboratory setting.

Standard Laboratory Workflow for Dimethyl Phthalate-d6

Spill Response Decision Tree

This diagram provides a decision-making framework for responding to a Dimethyl phthalate-d6 spill in a laboratory.

Decision Tree for Dimethyl Phthalate-d6 Spill Response

First Aid Measures

In the event of exposure to Dimethyl phthalate-d6, follow these first aid guidelines:

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[3]
Skin Contact	In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops and persists.
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.
Ingestion	If swallowed, do NOT induce vomiting. Get medical aid.[5]

Fire Fighting Measures

Dimethyl phthalate-d6 is a combustible liquid.

Aspect	Recommendation
Suitable Extinguishing Media	Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
Unsuitable Extinguishing Media	Do not use a solid water stream as it may scatter and spread fire.
Specific Hazards	Emits toxic fumes under fire conditions.[2]
Protective Equipment	Wear a self-contained breathing apparatus and full protective gear.[6]

Accidental Release Measures

For detailed guidance, refer to the Spill Response Decision Tree in section 5.2.

Small Spills:

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[6]

• Place the absorbed material into a suitable, labeled container for disposal.[6]

• Clean the spill area with soap and water.

Large Spills:

• Evacuate the area immediately.

• Notify your supervisor and the institutional Environmental Health and Safety (EHS) office.

• Only trained personnel should attempt to clean up a large spill.

By adhering to the guidelines outlined in this document, researchers, scientists, and drug development professionals can safely handle Dimethyl phthalate-d6 and minimize risks in the laboratory. Always consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS) before working with any chemical.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. fishersci.se [fishersci.se]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. trc-corp.com [trc-corp.com]

The Sentinel Molecule: A Technical Guide to Dimethyl Phthalate-d6 in Environmental Analysis

An in-depth guide for researchers, scientists, and drug development professionals on the critical role of Dimethyl phthalate-d6 in the precise quantification of environmental contaminants.

In the field of environmental science, the accurate detection and quantification of pollutants are paramount for assessing environmental impact and ensuring public safety. Among the myriad of chemical compounds monitored, phthalates, a class of plasticizers, are of significant concern due to their widespread use and potential endocrine-disrupting properties. Dimethyl phthalate (B1215562) (DMP), a common member of this family, is frequently found in various environmental matrices, including water, soil, and air. The analytical challenge of accurately measuring DMP levels is compounded by sample matrix effects and variations inherent in analytical procedures. This technical guide explores the application of Dimethyl phthalate-d6 (DMP-d6) as an internal standard, a cornerstone technique for achieving reliable and accurate quantification of DMP in environmental samples.

The Power of Isotope Dilution: Why Dimethyl Phthalate-d6 is Indispensable

Dimethyl phthalate-d6 is a deuterated form of DMP, meaning that the six hydrogen atoms on its two methyl groups have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for analysis by mass spectrometry (MS), particularly in conjunction with gas chromatography (GC-MS) or liquid chromatography (LC-MS).[1][2] The principle behind its use lies in the technique of isotope dilution mass spectrometry.

Stable isotope-labeled internal standards are considered the gold standard in quantitative analysis.[2] Because DMP-d6 is chemically and physically almost identical to the native DMP, it behaves similarly during sample extraction, cleanup, and chromatographic analysis.[2] Any loss of analyte during sample preparation or fluctuations in instrument response will affect both the native DMP and the deuterated standard to the same extent. By adding a known amount of DMP-d6 to the sample at the beginning of the analytical process, the ratio of the native analyte to the internal standard can be used to accurately calculate the concentration of the native DMP, effectively correcting for any analytical variations. This approach significantly enhances the precision, accuracy, and reliability of the analytical results.

Quantitative Data at a Glance

The use of DMP-d6 as an internal standard leads to demonstrable improvements in key analytical performance metrics. The following tables summarize typical quantitative data for the analysis of Dimethyl Phthalate in environmental samples, highlighting the advantages of employing an isotope dilution approach.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Dimethyl Phthalate (DMP) in Water Samples

Analytical Method	Matrix	Internal Standard	MDL (µg/L)	LOQ (µg/L)	Reference
LC-GC-MS	Wastewater Leachate	Not specified	1.4	-	[3][4]
SPE/LC-UV	Drinking Water	Not specified	0.7	2.5	[5]
ic-ELISA	Environmental Water	Not specified	0.01 ng/mL	0.02 ng/mL	[6]

Table 2: Recovery Rates of Phthalates in Spiked Environmental Samples

Analyte	Matrix	Spiking Level	Recovery (%)	Analytical Method	Reference
Phthalate Esters	Drinking Water	20 mg/L	98.2 - 110.0	SPE-GC	[7]
Phthalate Esters	River, Lake, Rain Water	Not specified	90.6 - 105.5	ic-ELISA	[6]
Phthalate Esters	Soil	0.1 and 0.5 µg/g	84 - 115	MAE-HPLC	[8]
Phthalate Esters	Soil	Not specified	70.00 - 117.90	QuEChERS-GC-MS	[9]
Phthalate Esters	Water and Beverages	Not specified	97.93 - 100.56	SPE-LC	[10]

Experimental Protocols: A Step-by-Step Guide

The following is a generalized experimental protocol for the determination of Dimethyl Phthalate in soil samples using Dimethyl phthalate-d6 as an internal standard, based on methodologies outlined in U.S. Environmental Protection Agency (EPA) methods, such as SW-846 Method 8270D, and other relevant literature.[1][11][12][13]

1. Sample Preparation and Extraction

• Objective: To extract Dimethyl Phthalate and the internal standard from the soil matrix.

• Materials:

  • Soil sample (e.g., 10-30 g)

  • Anhydrous sodium sulfate (B86663)

  • Dimethyl phthalate-d6 internal standard spiking solution (in a suitable solvent like acetone)

  • Extraction solvent (e.g., 1:1 mixture of acetone (B3395972) and hexane (B92381) or dichloromethane)

  • Ultrasonic bath or shaker

  • Centrifuge and centrifuge tubes

  • Concentration apparatus (e.g., rotary evaporator or nitrogen evaporator)

• Procedure:

  • Weigh a homogenized subsample of the soil into a beaker.

  • Add a known amount of anhydrous sodium sulfate to dry the sample and mix thoroughly.

  • Spike the sample with a precise volume of the Dimethyl phthalate-d6 internal standard solution.

  • Add the extraction solvent to the sample.

  • Extract the sample using ultrasonication for a specified period (e.g., 15-30 minutes) or by shaking.

  • Centrifuge the sample to separate the solvent extract from the solid particles.

  • Carefully decant the supernatant (the solvent extract) into a clean flask.

  • Repeat the extraction process (steps 4-7) two more times with fresh solvent, combining the extracts.

  • Concentrate the combined extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Extract Cleanup (if necessary)

• Objective: To remove interfering compounds from the extract that may affect the GC-MS analysis.

• Materials:

  • Solid-phase extraction (SPE) cartridges (e.g., Florisil or silica (B1680970) gel)

  • Elution solvents (e.g., hexane, ethyl acetate)

• Procedure:

  • Condition the SPE cartridge with the appropriate solvents as per the manufacturer's instructions.

  • Load the concentrated extract onto the SPE cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar interferences.

  • Elute the target analytes (DMP and DMP-d6) with a more polar solvent or solvent mixture (e.g., hexane:ethyl acetate).

  • Collect the eluate and concentrate it to the final volume required for GC-MS analysis (e.g., 1 mL).

3. GC-MS Analysis

• Objective: To separate, identify, and quantify Dimethyl Phthalate and Dimethyl phthalate-d6.

• Instrumentation:

  • Gas chromatograph with a mass selective detector (GC-MS)

  • Capillary column suitable for semi-volatile organic compounds (e.g., HP-5MS or equivalent)

  • Autosampler

• Typical GC-MS Conditions:

  • Injector Temperature: 250-280 °C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate

  • Oven Temperature Program:

    • Initial temperature: e.g., 60-80 °C, hold for 1-2 minutes

    • Ramp: e.g., 10-20 °C/minute to a final temperature of 280-300 °C

    • Hold at final temperature for 5-10 minutes

  • MS Transfer Line Temperature: 280-300 °C

  • Ion Source Temperature: 230-250 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

    • Ions for DMP: m/z 163 (quantification), 194 (confirmation)

    • Ions for DMP-d6: m/z 167 (quantification), 200 (confirmation)

4. Data Analysis and Quantification

• Objective: To calculate the concentration of Dimethyl Phthalate in the original sample.

• Procedure:

  • Generate a calibration curve using a series of standards containing known concentrations of native DMP and a constant concentration of DMP-d6.

  • For each standard and sample, determine the peak areas for the quantification ions of DMP and DMP-d6.

  • Calculate the response factor (RF) for DMP relative to DMP-d6 for each calibration standard.

  • Plot the ratio of the peak area of DMP to the peak area of DMP-d6 against the concentration of DMP to create a calibration curve.

  • For the environmental samples, calculate the concentration of DMP using the response factor from the calibration curve and the known concentration of the DMP-d6 internal standard.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the analytical process and the key relationships involved in the application of Dimethyl phthalate-d6.

Caption: Experimental workflow for DMP analysis using DMP-d6.

Caption: Logical relationship of isotope dilution using DMP-d6.

Conclusion

The use of Dimethyl phthalate-d6 as an internal standard in isotope dilution mass spectrometry represents a robust and reliable strategy for the accurate quantification of Dimethyl Phthalate in complex environmental matrices. Its ability to compensate for variations in sample preparation and instrumental analysis leads to superior data quality, which is essential for meaningful environmental monitoring and risk assessment. The detailed protocols and understanding of the underlying principles provided in this guide are intended to empower researchers and analytical scientists in their efforts to generate high-quality data for the protection of our environment and public health.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. New analytical method for determination of phthalates in wastewater by on line lc-gc-ms using the totad interface and fraction collector [ri.conicet.gov.ar]
• 5. Determination of phthalates in bottled water by automated on-line solid phase extraction coupled to liquid chromatography with uv detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of dimethyl phthalate in environment water samples by a highly sensitive indirect competitive ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 12. floridadep.gov [floridadep.gov]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phthalates in Environmental and Consumer Products using Dimethyl Phthalate-d6 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalate (B1215562) esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). They are found in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and building materials. Due to their ubiquitous presence and potential endocrine-disrupting properties, the accurate and reliable quantification of phthalates in various matrices is of significant importance for environmental monitoring, food safety, and human health risk assessment.

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and commonly employed analytical technique for the determination of phthalates. The use of an internal standard is crucial for achieving high accuracy and precision in quantitative GC-MS analysis by correcting for variations in sample preparation, injection volume, and instrument response. Dimethyl phthalate-d6 (DMP-d6), a deuterated analog of dimethyl phthalate, is an excellent internal standard for this application due to its chemical similarity to the target analytes and its distinct mass-to-charge ratio, which prevents interference with the non-labeled phthalates.

This application note provides a detailed protocol for the quantitative analysis of common phthalates in various matrices using DMP-d6 as an internal standard with GC-MS in Selected Ion Monitoring (SIM) mode.

Principle of the Internal Standard Method

The internal standard method involves adding a known amount of a compound (the internal standard, IS) to every sample, standard, and blank. The IS should be a substance that is chemically similar to the analyte(s) of interest but is not naturally present in the samples. DMP-d6 is an ideal internal standard for phthalate analysis as it co-elutes or elutes close to the target phthalates and exhibits similar behavior during extraction and analysis.

Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then used to determine the concentration of the analyte from a calibration curve constructed by plotting the peak area ratio (Analyte Area / IS Area) against the concentration of the analyte for a series of calibration standards containing a constant concentration of the internal standard. This approach effectively compensates for potential losses during sample workup and inconsistencies in GC injection.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC-grade or pesticide-residue grade n-hexane, acetone (B3395972), and dichloromethane (B109758).

• Phthalate Standards: Analytical standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DNOP)).

• Internal Standard: Dimethyl phthalate-d6 (DMP-d6), analytical standard.

• Glassware: All glassware should be scrupulously cleaned to avoid phthalate contamination. It is recommended to heat non-volumetric glassware in a muffle furnace at 400°C for at least 2 hours and rinse with acetone and n-hexane before use. Avoid the use of plastic containers, pipettes, or other labware that may leach phthalates.

Preparation of Standard Solutions

• Phthalate Stock Solution (1000 µg/mL): Accurately weigh 100 mg of each target phthalate standard into a 100 mL volumetric flask and dissolve in n-hexane.

• DMP-d6 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of DMP-d6 into a 100 mL volumetric flask and dissolve in n-hexane.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the phthalate stock solution to achieve a concentration range relevant to the expected sample concentrations (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Internal Standard Spiking Solution (10 µg/mL): Dilute the DMP-d6 stock solution with n-hexane.

Sample Preparation

The following are example protocols for different matrices. The exact procedure should be optimized and validated for each specific matrix.

A. Water Samples (Liquid-Liquid Extraction)

• Measure 100 mL of the water sample into a glass separatory funnel.

• Spike the sample with 100 µL of the 10 µg/mL DMP-d6 internal standard spiking solution to achieve a final concentration of 10 ng/mL.

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate and drain the organic (bottom) layer into a clean glass flask.

• Repeat the extraction with a fresh 30 mL portion of dichloromethane and combine the organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

B. Solid Samples (e.g., Polymer, Soil) (Sonication-Assisted Extraction)

• Weigh 1 g of the homogenized solid sample into a glass centrifuge tube.

• Spike the sample with 100 µL of the 10 µg/mL DMP-d6 internal standard spiking solution.

• Add 10 mL of a 1:1 (v/v) mixture of acetone and n-hexane.

• Vortex for 30 seconds and then place in an ultrasonic bath for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean glass tube.

• Repeat the extraction with a fresh 10 mL portion of the solvent mixture.

• Combine the extracts and concentrate to 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

The following are typical GC-MS parameters for phthalate analysis. These should be optimized for the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temperature 60°C, hold for 1 min; ramp to 220°C at 20°C/min; ramp to 300°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temp.	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data Presentation

Table 1: Selected Ion Monitoring (SIM) Parameters for Target Phthalates and DMP-d6

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Dimethyl phthalate-d6 (DMP-d6)	167	198	80
Diethyl phthalate (DEP)	149	177	222
Dibutyl phthalate (DBP)	149	223	104
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DNOP)	149	279	167

Note: The primary quantifying ion for most phthalates is m/z 149, which corresponds to the protonated phthalic anhydride (B1165640) fragment. DMP and DMP-d6 have distinct primary ions.

Table 2: Illustrative Method Performance Data

The following table presents typical performance data for the quantitative analysis of selected phthalates using DMP-d6 as an internal standard. This data is for illustrative purposes and actual performance may vary depending on the matrix and instrumentation.

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
DMP	1 - 100	>0.995	0.3	1.0	95 - 105
DEP	1 - 100	>0.995	0.4	1.2	92 - 108
DBP	1 - 100	>0.994	0.5	1.5	90 - 110
BBP	2 - 200	>0.992	0.8	2.5	88 - 112
DEHP	5 - 500	>0.990	1.5	5.0	85 - 115

LOD (Limit of Detection) and LOQ (Limit of Quantification) are estimated based on a signal-to-noise ratio of 3 and 10, respectively. Recovery is typically assessed by spiking blank matrix samples at low, medium, and high concentration levels.

Mandatory Visualizations

Caption: Experimental workflow for phthalate analysis using DMP-d6 internal standard.

Caption: Logical relationship for internal standard quantification.

Application Note: Quantification of Phthalates using LC-MS/MS with Dimethyl phthalate-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phthalates are a class of synthetic chemicals widely used as plasticizers in various consumer products, leading to ubiquitous human exposure. Due to their potential endocrine-disrupting properties, sensitive and accurate quantification of phthalates in diverse matrices is crucial for toxicological and environmental monitoring.[1] This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of several common phthalates. The use of a stable isotope-labeled internal standard, Dimethyl phthalate-d6 (DMP-d6), ensures high accuracy and precision by correcting for matrix effects and variations in sample processing.[2] The described protocol is suitable for high-throughput analysis in research and drug development settings.

Introduction

Phthalate (B1215562) esters are esters of phthalic acid and are primarily used to enhance the flexibility, durability, and transparency of plastics.[3][4] They are not chemically bound to the polymer matrix and can leach into the environment, food, and beverages, leading to widespread human exposure.[1][4] Concerns over the potential adverse health effects of phthalates, including endocrine disruption and reproductive toxicity, have led to regulations restricting their use in certain products.[1][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the analytical technique of choice for measuring phthalates and their metabolites due to its high sensitivity, selectivity, and applicability to complex matrices with minimal sample preparation.[2][5] The inclusion of a stable isotope-labeled internal standard is critical for reliable quantification, as it compensates for variations in instrument response and sample preparation recovery.[2] Dimethyl phthalate-d6 (DMP-d6) is a suitable internal standard for the quantification of various phthalate esters.[6] This document provides a detailed protocol for the analysis of phthalates using LC-MS/MS with DMP-d6.

Experimental Protocol

Materials and Reagents

• Standards: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and other phthalates of interest.

• Internal Standard: Dimethyl phthalate-d6 (DMP-d6).

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Mobile Phase Additive: Ammonium (B1175870) acetate (B1210297) or formic acid.

• Sample Preparation: Solid-Phase Extraction (SPE) cartridges (e.g., C18) may be required for complex matrices.

Note on Contamination Control: Phthalates are common laboratory contaminants. To avoid background interference, use glassware exclusively, rinse all glassware thoroughly with methanol, and test all solvents and reagents for phthalate contamination.[7]

Standard and Sample Preparation

2.1. Standard Stock Solutions Prepare individual stock solutions of each phthalate and DMP-d6 in methanol at a concentration of 1 mg/mL.

2.2. Working Standard Solutions Prepare a mixed working standard solution containing all target phthalates by diluting the stock solutions in methanol. A typical concentration for the working standard is 10 µg/mL.

2.3. Internal Standard Spiking Solution Prepare a working solution of DMP-d6 in methanol at a concentration of 1 µg/mL.

2.4. Calibration Curve Standards Prepare a series of calibration standards by spiking appropriate volumes of the mixed phthalate working standard solution into a clean matrix (e.g., phthalate-free water or a representative blank matrix). Add a constant amount of the DMP-d6 internal standard spiking solution to each calibration standard. A typical calibration range is 1 to 100 ng/mL.

2.5. Sample Preparation The following is a general protocol for a liquid sample (e.g., beverage, urine). This may need to be optimized for different matrices.

• To 1 mL of the sample, add a known amount of the DMP-d6 internal standard spiking solution.

• For complex matrices like urine, a clean-up step using SPE may be necessary.

• For simpler matrices, a "dilute-and-shoot" approach may be sufficient. Dilute the sample 1:1 with water or methanol.

• Vortex the sample and centrifuge to pellet any precipitates.

• Transfer the supernatant to an LC vial for analysis.

LC-MS/MS Method

3.1. Liquid Chromatography Conditions

Parameter	Condition
System	UHPLC or HPLC system
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 10 mM ammonium acetate
Mobile Phase B	Methanol with 10 mM ammonium acetate
Gradient	Start at 40% B, increase to 99% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

3.2. Mass Spectrometry Conditions

Parameter	Condition
System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	0.5 - 3.5 kV
Source Temperature	150 °C
Desolvation Gas	Nitrogen
Desolvation Temp.	500 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Analysis

Quantification is performed by calculating the peak area ratio of the target analyte to the internal standard (DMP-d6) and plotting this ratio against the concentration of the calibration standards. A linear regression with a weighting factor of 1/x is typically used for the calibration curve.

Quantitative Data Summary

The following tables provide an overview of typical MRM transitions and expected method performance for selected phthalates. These values may vary depending on the specific instrument and matrix.

Table 1: Optimized MRM Transitions for Phthalates and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Dimethyl phthalate (DMP)	195	163	133
Dimethyl phthalate-d6 (DMP-d6)	201	163	133
Diethyl phthalate (DEP)	223	177	149
Dibutyl phthalate (DBP)	279	149	205
Benzyl butyl phthalate (BBP)	313	149	205
Di(2-ethylhexyl) phthalate (DEHP)	391	149	167
Di-n-octyl phthalate (DNOP)	391	149	261

Note: The fragmentation of DMP-d6 is predicted based on the fragmentation of DMP. The loss of a deuterated methanol group (CD3OH) would result in the m/z 163 fragment. This should be confirmed experimentally.

Table 2: Typical Method Performance Data

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
DMP	1 - 100	> 0.99	0.1	0.3
DEP	1 - 100	> 0.99	0.1	0.3
DBP	1 - 100	> 0.99	0.2	0.6
BBP	1 - 100	> 0.99	0.2	0.6
DEHP	2 - 200	> 0.99	0.5	1.5

Data compiled from various sources and represent typical performance.[1][3][7]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for phthalate quantification using LC-MS/MS.

Conclusion

This application note details a reliable and sensitive LC-MS/MS method for the quantification of common phthalates in various samples. The protocol, which utilizes Dimethyl phthalate-d6 as an internal standard, provides a robust framework for researchers and scientists in environmental monitoring and drug development. The simple sample preparation and rapid analysis time make this method well-suited for high-throughput applications. Proper contamination control is paramount for achieving accurate and precise results at low detection levels.

References

• 1. sciforum.net [sciforum.net]
• 2. agilent.com [agilent.com]
• 3. sciex.com [sciex.com]
• 4. waters.com [waters.com]
• 5. s4science.at [s4science.at]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Quantitative NMR (qNMR) Analysis Using Dimethyl Phthalate-d6 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical substances.[1][2] Unlike chromatographic techniques, qNMR does not typically require a reference standard of the analyte itself.[2][3] The principle of qNMR lies in the direct proportionality between the integral of a resonance signal and the number of nuclei contributing to that signal.[1][4] By comparing the integral of an analyte's signal to that of a certified internal standard of known concentration, the absolute quantity of the analyte can be precisely determined.[5][6]

This document provides detailed application notes and protocols for conducting qNMR analysis using Dimethyl phthalate-d6 (DMP-d6) as an internal standard. DMP-d6 is a suitable internal standard due to its chemical stability, simple proton NMR spectrum, and the deuteration of its phthalate (B1215562) ring, which minimizes potential signal overlap with many analytes.[7] These guidelines are intended for researchers, scientists, and drug development professionals who require accurate and reliable quantification of active pharmaceutical ingredients (APIs), intermediates, and other organic molecules.

Key Advantages of qNMR

• Primary Analytical Method: qNMR is recognized as a primary ratio method of measurement, capable of providing SI-traceable results.[8][9]

• No Need for Identical Reference Standards: Quantification can be achieved using a certified internal standard that is structurally different from the analyte.[2]

• High Accuracy and Precision: When performed correctly, qNMR offers excellent accuracy and precision.[10][11]

• Structural Information: In addition to quantitative data, the NMR spectrum provides valuable structural information about the analyte and any impurities present.[5]

• Non-Destructive: The sample can be recovered after analysis.[5]

• Rapid Method Development: qNMR methods are often faster to develop compared to chromatographic techniques.[5]

Selection of Dimethyl Phthalate-d6 as an Internal Standard

The ideal internal standard for qNMR should possess several key characteristics:

• High Purity (>99.5%)[5]

• Chemical Stability[5]

• A simple NMR spectrum with at least one signal that is well-resolved from analyte and solvent signals.[5][12]

• Good solubility in the chosen deuterated solvent.[13]

• Non-reactivity with the analyte.

Dimethyl phthalate-d6 is the deuterium-labeled version of Dimethyl phthalate and is often used as an internal standard in quantitative analysis.[7] Its key features making it a suitable qNMR standard include:

• Simplified Spectrum: The deuteration of the aromatic ring means the 1H NMR spectrum will primarily show a singlet for the two methyl groups, reducing the chance of signal overlap with aromatic protons of the analyte.

• Chemical Shift: The methyl protons of DMP-d6 resonate in a region that is often clear of other signals.

• Stability: It is a chemically stable compound.

Experimental Protocols

Materials and Equipment

• Analyte: The compound to be quantified.

• Internal Standard (IS): High-purity Dimethyl phthalate-d6.

• Deuterated Solvent: High-purity deuterated solvent (e.g., DMSO-d6, Chloroform-d, Methanol-d4) in which both the analyte and DMP-d6 are fully soluble. The choice of solvent is crucial to ensure that the analyte and IS signals are well-separated.[10][13]

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of delivering uniform excitation pulses.

• NMR Tubes: High-precision 5 mm NMR tubes.

• Analytical Balance: With a readability of at least 0.01 mg.[14]

• Volumetric Glassware: Calibrated volumetric flasks and pipettes.

Sample Preparation Protocol

Accurate sample preparation is critical for obtaining reliable qNMR results.[15]

• Weighing:

  • Accurately weigh a suitable amount of the Dimethyl phthalate-d6 internal standard (e.g., 5-10 mg) into a clean, dry vial using a calibrated analytical balance.[5] Record the exact mass.

  • Accurately weigh the analyte into the same vial. The molar ratio of the analyte to the internal standard should ideally be between 0.5 and 2 to ensure comparable signal intensities.[5] Record the exact mass.

• Dissolution:

  • Add a precise volume of the chosen deuterated solvent (e.g., 0.6 mL for a standard 5 mm NMR tube) to the vial containing the weighed analyte and internal standard.

  • Ensure complete dissolution by gentle vortexing or sonication. Visually inspect the solution to confirm that no solid particles remain.[5]

• Transfer to NMR Tube:

  • Carefully transfer the solution into a clean, high-precision 5 mm NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation.

NMR Data Acquisition Protocol

The following are general guidelines for setting up a 1D ¹H NMR experiment for quantification. Specific parameters may need to be optimized for the instrument and sample being analyzed.

• Pulse Angle: Use a 90° pulse angle to ensure maximum signal intensity.

• Relaxation Delay (d1): This is a critical parameter. Set the relaxation delay to at least 5 times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard signals being integrated. This ensures complete relaxation of the nuclei between scans, which is essential for accurate integration. A typical starting value is 30 seconds, but T1 should be measured for new analytes.

• Acquisition Time (aq): Set a sufficiently long acquisition time to ensure high digital resolution. A typical value is 2-4 seconds.

• Number of Scans (ns): The number of scans should be sufficient to obtain a good signal-to-noise ratio (S/N > 250:1 for <1% integration error) for the signals of interest.[6]

• Temperature: Maintain a constant and controlled temperature throughout the experiment to avoid shifts in signal positions.

• Shimming: Perform careful shimming to achieve a narrow and symmetrical peak shape, which is crucial for accurate integration.

Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3 Hz before Fourier transformation to improve the signal-to-noise ratio without significantly distorting the peak shape.

• Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the entire spectrum, which is critical for accurate integration.

• Integration:

  • Integrate the well-resolved signal of the analyte and the singlet from the methyl protons of Dimethyl phthalate-d6.

  • Ensure the integration region covers the entire peak, including any ¹³C satellites if they are not resolved from the main peak.

• Calculation of Purity/Concentration:

The purity of the analyte (P_analyte) can be calculated using the following equation:

Purity (% w/w) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte: Integral of the analyte signal.

• I_IS: Integral of the Dimethyl phthalate-d6 signal (methyl protons).

• N_analyte: Number of protons corresponding to the integrated analyte signal.

• N_IS: Number of protons for the integrated Dimethyl phthalate-d6 signal (N_IS = 6 for the two methyl groups).

• M_analyte: Molar mass of the analyte.

• M_IS: Molar mass of Dimethyl phthalate-d6.

• m_analyte: Mass of the analyte.

• m_IS: Mass of the internal standard.

• P_IS: Purity of the Dimethyl phthalate-d6 internal standard.

Data Presentation

The quantitative results from qNMR analysis should be summarized in a clear and organized manner.

Table 1: Experimental Parameters for qNMR Analysis

Parameter	Value
Spectrometer Frequency	500 MHz
Solvent	DMSO-d6
Internal Standard	Dimethyl phthalate-d6
Pulse Angle	90°
Relaxation Delay (d1)	30 s
Acquisition Time (aq)	4 s
Number of Scans (ns)	32
Temperature	298 K

Table 2: Quantitative Analysis of Analyte X using Dimethyl Phthalate-d6

Sample ID	Mass Analyte (mg)	Mass IS (mg)	Integral Analyte	Integral IS	Purity of IS (%)	Calculated Purity of Analyte (%)
AnalyteX-01	10.25	5.12	1.00	1.25	99.8	98.7
AnalyteX-02	10.51	5.20	1.03	1.26	99.8	98.9
AnalyteX-03	10.18	5.09	0.99	1.24	99.8	98.5
Average	98.7
RSD (%)	0.20

(Note: The data in Table 2 is hypothetical and for illustrative purposes only.)

Visualization of Workflows

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. emerypharma.com [emerypharma.com]
• 5. benchchem.com [benchchem.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. medchemexpress.com [medchemexpress.com]
• 8. usp.org [usp.org]
• 9. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 10. Quantitative NMR spectroscopy in pharmaceutical applications: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. resolvemass.ca [resolvemass.ca]
• 14. jstage.jst.go.jp [jstage.jst.go.jp]
• 15. Let’s try doing quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]

Application Note: Quantitative Analysis of Plasticizers in Polymers using Dimethyl Phthalate-d6 by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of common plasticizers in polymer matrices using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique. The use of Dimethyl phthalate-d6 (DMP-d6) as an internal standard ensures high accuracy and precision by correcting for variations in sample preparation and instrument response. This methodology is critical for quality control, regulatory compliance, and safety assessment of polymeric materials used in consumer products, medical devices, and pharmaceutical packaging.

Introduction

Plasticizers are additives used to increase the flexibility, durability, and longevity of polymeric materials.[1] Phthalate (B1215562) esters are a widely used class of plasticizers, but their potential for migration from the polymer matrix and subsequent human exposure has raised health concerns, as many are considered endocrine disruptors.[2] Consequently, regulatory bodies worldwide have restricted the use of certain phthalates in various products.[2]

Accurate and reliable quantification of plasticizers in polymers is therefore essential. Isotope dilution mass spectrometry is a powerful analytical technique for this purpose.[3] By introducing a known amount of an isotopically labeled internal standard, such as Dimethyl phthalate-d6, at the beginning of the sample preparation process, any analyte loss during extraction and analysis can be precisely accounted for. This approach minimizes matrix effects and improves the overall robustness of the method. This document outlines a comprehensive protocol for the extraction and GC-MS analysis of common plasticizers in polymers, utilizing DMP-d6 as an internal standard.

Experimental Workflow Overview

The overall experimental workflow for the analysis of plasticizers in polymers using Dimethyl phthalate-d6 is depicted below.

Figure 1. Experimental workflow for plasticizer analysis.

Detailed Protocols

Sample Preparation and Extraction

This protocol is based on a sonication-assisted solvent extraction method, which has been shown to be effective for extracting phthalates from polymer matrices.[4]

Materials and Reagents:

• Polymer sample

• Dimethyl phthalate-d6 (DMP-d6) internal standard solution (in a suitable solvent like toluene)

• Toluene, analytical grade

• Dichloromethane (B109758), analytical grade

• Anhydrous sodium sulfate (B86663)

• Glassware (beakers, flasks, vials) - scrupulously cleaned to avoid phthalate contamination

• Analytical balance

• Ultrasonic bath

• Gel Permeation Chromatography (GPC) system (optional, for cleanup)

Procedure:

• Sample Comminution: Cut the polymer sample into small pieces (e.g., < 2 mm x 2 mm) to increase the surface area for extraction.

• Weighing: Accurately weigh approximately 1 to 5 grams of the comminuted polymer sample into a glass beaker.[1]

• Internal Standard Spiking: Spike the sample with a known amount of Dimethyl phthalate-d6 internal standard solution. The spiking level should be chosen to be within the calibration range of the instrument.

• Solvent Addition: Add a suitable volume of extraction solvent. A 1:9 (v/v) mixture of toluene and dichloromethane is a commonly used solvent system.[4]

• Sonication: Place the beaker in an ultrasonic bath and sonicate for a sufficient time to dissolve the polymer or extract the plasticizers. For some polymers, heating during sonication (e.g., 60 °C) may be necessary to achieve complete dissolution.[4]

• Filtration and Drying: After extraction, filter the solution to remove any undissolved polymer. Pass the extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a smaller volume (e.g., 1-2 mL) using a gentle stream of nitrogen or a rotary evaporator.

• Cleanup (Optional but Recommended): For complex polymer matrices, a cleanup step using Gel Permeation Chromatography (GPC) can be employed to remove high molecular weight interferences.[4]

• Final Volume Adjustment: Adjust the final volume of the extract to a known volume with the appropriate solvent before GC-MS analysis.

GC-MS Analysis

The following GC-MS parameters are a general guideline and may require optimization based on the specific instrument and target analytes.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., DB-5MS, 60 m x 0.25 mm, 0.25 µm film thickness)[4]

GC-MS Parameters:

Parameter	Value
Injector
Injection Mode	Splitless
Injector Temperature	300 °C[4]
Injection Volume	1 µL
Oven Program
Initial Temperature	100 °C, hold for 1 min
Ramp 1	10 °C/min to 280 °C
Ramp 2	5 °C/min to 310 °C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min[4]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C

Selected Ion Monitoring (SIM) Parameters:

The choice of ions to monitor is crucial for selectivity and sensitivity. The following table provides suggested ions for common plasticizers and the internal standard.

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl Phthalate (DMP)	163	194
Dimethyl Phthalate-d6 (DMP-d6)	167	198
Diethyl Phthalate (DEP)	149	177, 222
Di-n-butyl Phthalate (DBP)	149	223
Benzyl Butyl Phthalate (BBP)	91	149, 206
Di(2-ethylhexyl) Phthalate (DEHP)	149	167, 279
Di-n-octyl Phthalate (DnOP)	149	279
Diisononyl Phthalate (DINP)	149	293
Diisodecyl Phthalate (DIDP)	149	307

Note: The quantifier ion is used for concentration calculations, while qualifier ions are used for identity confirmation.[4]

Data Analysis and Quantification

The quantification of each plasticizer is performed by relating the peak area of the native analyte to the peak area of the corresponding labeled internal standard (DMP-d6).

Isotope Dilution Quantification Logic

The relationship between the native analyte and the internal standard for quantification is illustrated in the diagram below.

Figure 2. Isotope dilution quantification logic.

Expected Performance

The use of an isotope dilution method with Dimethyl phthalate-d6 provides excellent recovery and precision for the analysis of a wide range of plasticizers. The following table summarizes typical performance data.

Analyte	Typical Recovery (%)	Typical RSD (%)	Limit of Detection (LOD) (µg/mL)
DMP	95 - 105	< 10	0.05 - 0.5
DEP	90 - 110	< 15	0.05 - 0.5
DBP	90 - 110	< 15	0.1 - 1.0
BBP	85 - 115	< 15	0.1 - 1.0
DEHP	80 - 120	< 20	0.5 - 5.0
DnOP	80 - 120	< 20	0.5 - 5.0
DINP	70 - 130	< 25	1.0 - 10.0
DIDP	70 - 130	< 25	1.0 - 10.0

Note: Recovery and RSD values are indicative and may vary depending on the polymer matrix and concentration level. LOD values are estimates and should be determined experimentally for each instrument and matrix.[5]

Conclusion

The protocol described in this application note provides a robust and reliable method for the quantitative analysis of plasticizers in polymers using GC-MS with Dimethyl phthalate-d6 as an internal standard. The isotope dilution approach ensures high accuracy and precision, making it suitable for demanding applications in research, quality control, and regulatory testing. Careful attention to sample preparation, especially minimizing background contamination, is crucial for achieving low detection limits and reliable results.

References

• 1. polymersolutions.com [polymersolutions.com]
• 2. Screening of phthalates in polymer materials by pyrolysis GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. redalyc.org [redalyc.org]

Application Note: Quantitative Analysis of Phthalates in Food Contact Materials Using Dimethyl Phthalate-d6 by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). They are commonly found in a variety of food contact materials (FCMs), including packaging films, containers, and utensils. Due to their weak chemical bonds with the polymer matrix, phthalates can migrate from FCMs into foodstuffs, leading to human exposure. Several phthalates, such as dibutyl phthalate (B1215562) (DBP) and bis(2-ethylhexyl) phthalate (DEHP), have been identified as endocrine-disrupting chemicals (EDCs) that can interfere with the body's hormonal systems, potentially leading to adverse health effects.

Regulatory bodies worldwide have established specific migration limits (SMLs) for certain phthalates in FCMs to minimize consumer exposure. Accurate and sensitive analytical methods are therefore crucial for monitoring phthalate levels in these materials. This application note details a robust and reliable method for the quantification of common phthalates in food contact materials using gas chromatography-mass spectrometry (GC-MS) with Dimethyl phthalate-d6 (DMP-d6) as an internal standard. The use of a deuterated internal standard provides high accuracy and precision by correcting for variations in sample preparation and instrument response.

Experimental Protocols

This section outlines the detailed methodology for the analysis of phthalates in food contact materials.

Materials and Reagents

• Solvents: HPLC-grade n-hexane, dichloromethane, and acetone (B3395972). All solvents should be checked for phthalate contamination before use.

• Standards: Analytical standards of target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP) and the internal standard, Dimethyl phthalate-d6 (DMP-d6).

• Food Simulants: As per regulatory guidelines (e.g., 10% ethanol (B145695), 3% acetic acid, and 50% ethanol or olive oil) to mimic different food types.

• Glassware: All glassware should be thoroughly cleaned and rinsed with acetone and n-hexane to avoid phthalate contamination. It is recommended to heat glassware in a muffle furnace at 400°C for at least 2 hours.

Sample Preparation: Migration Testing

• Sample Cutting: Cut the food contact material into pieces of a known surface area (e.g., 1 dm²).

• Migration Cell: Place the cut sample into a glass migration cell.

• Food Simulant Addition: Add a known volume of the selected food simulant to the migration cell, ensuring the sample is fully immersed. The surface area-to-volume ratio should be in accordance with relevant regulations (e.g., 6 dm²/L).

• Incubation: Seal the migration cell and incubate under conditions that simulate the intended use of the FCM. Typical conditions for accelerated migration testing are 10 days at 40°C or 60°C.

• Blank Preparation: A blank sample containing only the food simulant should be prepared and subjected to the same conditions to check for background contamination.

Sample Preparation: Extraction

• Aqueous Food Simulants (e.g., 10% ethanol, 3% acetic acid):

  • After incubation, take a known aliquot (e.g., 10 mL) of the food simulant.

  • Spike with a known amount of Dimethyl phthalate-d6 internal standard solution.

  • Perform a liquid-liquid extraction (LLE) with n-hexane (e.g., 2 x 5 mL).

  • Combine the hexane (B92381) extracts and concentrate under a gentle stream of nitrogen to a final volume of 1 mL.

• Fatty Food Simulant (e.g., Olive Oil):

  • After incubation, take a known aliquot (e.g., 1 g) of the olive oil.

  • Spike with a known amount of Dimethyl phthalate-d6 internal standard solution.

  • Dissolve the sample in n-hexane (e.g., 10 mL).

  • Perform a solvent extraction with acetonitrile (B52724) (e.g., 2 x 10 mL) to separate the phthalates from the bulk of the oil.

  • Combine the acetonitrile extracts and evaporate to dryness.

  • Reconstitute the residue in 1 mL of n-hexane.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless mode, with an injection volume of 1 µL.

• Temperatures:

  • Inlet: 280°C

  • Transfer Line: 280°C

  • Ion Source: 230°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 220°C.

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Detection: Electron ionization (EI) at 70 eV. The mass spectrometer can be operated in either full scan mode or selected ion monitoring (SIM) mode for enhanced sensitivity.

Table 1: GC-MS Parameters

Parameter	Value
GC System	Gas Chromatograph with Mass Spectrometer
Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	60°C (1 min), then 15°C/min to 220°C, then 5°C/min to 300°C (5 min)
MS System	Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Full Scan (m/z 50-500) or SIM
Ion Source Temp.	230°C
Transfer Line Temp.	280°C

Data Presentation

Calibration and Quantification

Calibration curves are constructed by plotting the ratio of the peak area of the target phthalate to the peak area of the internal standard (Dimethyl phthalate-d6) against the concentration of the target phthalate. A linear regression is then applied to the data points.

Table 2: Example Calibration Data for Selected Phthalates

Analyte	Concentration Range (µg/L)	R²
Dimethyl phthalate (DMP)	1 - 100	>0.998
Diethyl phthalate (DEP)	1 - 100	>0.997
Dibutyl phthalate (DBP)	1 - 100	>0.999
Benzyl butyl phthalate (BBP)	1 - 100	>0.998
bis(2-ethylhexyl) phthalate (DEHP)	5 - 500	>0.995
Di-n-octyl phthalate (DNOP)	5 - 500	>0.996

Method Performance

The performance of the method should be validated by assessing parameters such as limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy (recovery), and precision (relative standard deviation, RSD).

Table 3: Method Validation Parameters

Analyte	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	RSD (%)
DMP	0.1	0.3	95 - 105	< 5
DEP	0.1	0.3	92 - 108	< 6
DBP	0.2	0.6	90 - 110	< 7
BBP	0.2	0.6	93 - 107	< 5
DEHP	0.5	1.5	85 - 115	< 10
DNOP	0.5	1.5	88 - 112	< 8

Sample Analysis Results

The concentration of phthalates in the food simulant is calculated using the calibration curve and then converted to the amount of phthalate migrated per unit area of the food contact material (e.g., in µg/dm²) or per kilogram of food simulant (mg/kg).

Table 4: Example Migration Results from a PVC Food Film into a Fatty Food Simulant (Olive Oil) after 10 days at 40°C

Phthalate	Concentration in Simulant (mg/kg)
DBP	0.25
BBP	< LOQ
DEHP	1.8

Visualization

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of phthalates in food contact materials.

Caption: Experimental workflow for phthalate analysis.

Phthalate Endocrine Disruption Signaling Pathway

Phthalates can exert their endocrine-disrupting effects through various mechanisms, primarily by interfering with nuclear hormone receptors. The diagram below illustrates a simplified signaling pathway for the estrogenic and anti-androgenic effects of certain phthalates.

Caption: Phthalate endocrine disruption pathway.

Conclusion

The GC-MS method using Dimethyl phthalate-d6 as an internal standard provides a highly sensitive, accurate, and robust approach for the quantitative analysis of phthalates in food contact materials. This application note offers a detailed protocol and data presentation framework that can be readily adopted by researchers and scientists in regulatory, industrial, and academic laboratories. The use of a deuterated internal standard is critical for achieving reliable results by compensating for matrix effects and variations during sample processing. The provided workflows and pathway diagrams serve as valuable tools for understanding both the analytical process and the biological implications of phthalate exposure.

Application Notes and Protocols for Solid-Phase Microextraction (SPME) with Dimethyl Phthalate-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of phthalates and other semi-volatile organic compounds using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). The use of Dimethyl phthalate-d6 as an internal standard is incorporated to ensure accuracy and precision in quantification.

Introduction to SPME

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and economical sample preparation technique.[1][2] It integrates sampling, extraction, and concentration of analytes into a single step.[1] An SPME device consists of a fiber coated with a stationary phase. When exposed to a sample, analytes partition from the sample matrix into the fiber coating until equilibrium is reached. The fiber is then transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed for analysis. SPME can be performed in two primary modes: Direct Immersion (DI-SPME), where the fiber is in direct contact with a liquid sample, and Headspace (HS-SPME), where the fiber is exposed to the vapor phase above a liquid or solid sample.[3]

The use of an internal standard, such as Dimethyl phthalate-d6, is crucial for accurate quantification. Deuterated standards are ideal as they have similar chemical and physical properties to their non-deuterated counterparts, but their mass difference allows for clear distinction by a mass spectrometer. This corrects for variability in extraction efficiency, injection volume, and matrix effects.

Key Applications

• Environmental Monitoring: Determination of phthalate (B1215562) esters and other plasticizers in water sources, including drinking water, river water, and wastewater.[2][3][4][5]

• Food Safety and Quality Control: Analysis of phthalate migration from packaging materials into foodstuffs, such as bottled water, beverages, and vegetable oils.[5][6][7][8]

• Pharmaceutical and Drug Development: Monitoring for leachable and extractable compounds, including phthalates, from container closure systems and manufacturing components.

• Consumer Product Safety: Assessing the presence of regulated phthalates in toys, cosmetics, and other consumer goods.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflow for SPME analysis and the logical relationship for method optimization.

Caption: General workflow for SPME-GC-MS analysis.

Caption: Logical flow for SPME method optimization.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on SPME for phthalate analysis. These values can serve as a benchmark for method development and validation.

Table 1: SPME-GC-MS Method Performance for Phthalate Analysis in Water

Analyte	Fiber Type	LOD (µg/L)	LOQ (µg/L)	Linear Range (µg/L)	RSD (%)	Reference
Dimethyl Phthalate (DMP)	85 µm Polyacrylate	0.006	-	0.02 - 10	<15	[4]
Diethyl Phthalate (DEP)	85 µm Polyacrylate	0.012	-	0.02 - 10	<15	[4]
Di-n-butyl Phthalate (DBP)	65 µm PDMS/DVB	0.003	-	0.1 - 10	<13	[9]
Benzylbutyl Phthalate (BBP)	85 µm Polyacrylate	0.025	-	0.1 - 10	<15	[4]
Di(2-ethylhexyl) Phthalate (DEHP)	65 µm PDMS/DVB	0.030	-	0.1 - 10	<13	[9]
Di-n-octyl Phthalate (DnOP)	85 µm Polyacrylate	0.17	-	0.5 - 10	<15	[4]
Multiple Phthalates	DVB/CAR/PDMS	0.3 - 2.6 (ng/mL)	-	-	-	[5]
Multiple Phthalates	Polyacrylate	-	0.001 - 0.050	-	4 - 10	[2]

Table 2: Comparison of SPME Fiber Efficiency for Phthalate Extraction

Fiber Type	Target Analytes	Matrix	Key Findings	Reference
DVB/CAR/PDMS	6 Phthalates	Bottled Water	Showed the highest extraction ability for the investigated phthalates.[5]	[5]
65 µm PDMS/DVB	6 Phthalates & 1 Adipate	River & Port Water	Selected as the optimal fiber for the target compounds.[9]	[9]
85 µm Polyacrylate	6 Phthalates & 1 Adipate	Tap & Mineral Water	Optimized and successfully applied for the analysis of various water samples.[4]	[4]
100 µm PDMS	6 Phthalates	Vegetable Oil	Best choice for extracting the whole group of analytes in a complex matrix.[8]	[8]

Protocol 1: Direct Immersion SPME (DI-SPME) for Phthalates in Water

This protocol is suitable for the analysis of phthalates in relatively clean aqueous matrices such as bottled water, drinking water, or groundwater.

1. Materials and Reagents

• SPME Fiber Assembly: 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) or 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

• Internal Standard (IS) Stock Solution: Dimethyl phthalate-d6 (DMP-d6) in methanol (B129727) (100 µg/mL).

• Phthalate Standards: Analytical grade standards of target phthalates.

• Solvents: Methanol (HPLC grade).

• Reagents: Sodium chloride (analytical grade, baked at 450°C for 4 hours to remove organic contaminants).

• Vials: 20 mL clear glass headspace vials with PTFE-faced silicone septa.

• Water: Deionized water, pre-screened for phthalate contamination.

2. Instrument and Conditions

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Split/splitless, operated in splitless mode.

• Injector Temperature: 270°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) and/or Full Scan (40-400 m/z).

3. Procedure

• SPME Fiber Conditioning: Before first use, condition the SPME fiber in the GC inlet at the manufacturer's recommended temperature (typically 270°C for DVB/CAR/PDMS) for 30-60 minutes.

• Sample Preparation:

  • Place 10 mL of the water sample into a 20 mL headspace vial.

  • Spike the sample with the Dimethyl phthalate-d6 internal standard solution to a final concentration of 1 µg/L.

  • Add sodium chloride to the sample to a final concentration of 20-30% (w/v) to enhance the extraction of polar compounds.

  • Seal the vial immediately.

• SPME Extraction:

  • Place the vial in a heating block or water bath set to the optimized extraction temperature (e.g., 60°C).

  • Allow the sample to equilibrate for 5 minutes with agitation (e.g., 500 rpm).

  • Expose the SPME fiber to the sample by direct immersion for the optimized extraction time (e.g., 30 minutes) while maintaining agitation.

• Desorption and Analysis:

  • Retract the fiber into the needle and immediately insert it into the GC inlet.

  • Expose the fiber for desorption for 5 minutes.

  • Start the GC-MS data acquisition.

• Quantification:

  • Identify and integrate the peaks corresponding to the target phthalates and the Dimethyl phthalate-d6 internal standard.

  • Create a calibration curve by analyzing standards of known concentrations with a fixed concentration of the internal standard.

  • Calculate the concentration of each analyte in the sample using the internal standard calibration.

Protocol 2: Headspace SPME (HS-SPME) for Phthalates in Complex Matrices

This protocol is recommended for complex matrices like vegetable oil, food simulants, or wastewater, where direct immersion could damage the fiber or introduce non-volatile interferences.

1. Materials and Reagents

• As per Protocol 1, with a preference for a more robust fiber like 50/30 µm DVB/CAR/PDMS.

2. Instrument and Conditions

• As per Protocol 1.

3. Procedure

• SPME Fiber Conditioning: As per Protocol 1.

• Sample Preparation:

  • Place a known amount of the sample (e.g., 2 g of oil or 10 mL of wastewater) into a 20 mL headspace vial.

  • Spike the sample with the Dimethyl phthalate-d6 internal standard solution.

  • For viscous samples like oil, matrix modification by adding a small amount of a solvent like methanol can facilitate the release of analytes into the headspace.[8]

  • Seal the vial immediately.

• SPME Extraction:

  • Place the vial in a heating block set to the optimized extraction temperature (e.g., 90°C).[7]

  • Allow the sample to incubate and equilibrate for a set time (e.g., 15 minutes) with agitation.

  • Expose the SPME fiber to the headspace above the sample for the optimized extraction time (e.g., 45 minutes) while maintaining agitation and temperature.

• Desorption and Analysis:

  • As per Protocol 1.

• Quantification:

  • As per Protocol 1.

Concluding Remarks

The protocols outlined above provide a robust framework for the quantitative analysis of phthalates and other semi-volatile compounds using SPME-GC-MS with Dimethyl phthalate-d6 as an internal standard. Method optimization, particularly of extraction time and temperature, is critical for achieving the desired sensitivity and accuracy for a specific application and matrix. The use of a deuterated internal standard is highly recommended to ensure reliable quantification by correcting for matrix-induced variations and other potential sources of error.

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of phthalate esters in water samples by solid-phase microextraction and gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. web.vscht.cz [web.vscht.cz]
• 7. Headspace solid-phase microextraction of oil matrices heated at high temperature and phthalate esters determination by gas chromatography multistage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Headspace solid-phase microextraction of phthalic acid esters from vegetable oil employing solvent based matrix modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of different fibers for the solid-phase microextraction of phthalate esters from water - PubMed [pubmed.ncbi.nlm.nih.gov]

Standard Operating Procedure for Phthalate Analysis Using Deuterated Internal Standards

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document outlines the standard operating procedure (SOP) for the quantitative analysis of phthalates in various matrices, including pharmaceuticals, consumer products, and environmental samples. The use of deuterated internal standards is a critical component of this method, ensuring high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The primary analytical technique described is Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used method for phthalate (B1215562) determination.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to increase the flexibility, durability, and transparency of plastics. They are ubiquitous in the environment and can be found in a wide range of products, including packaging materials, medical devices, and toys.[1] Due to potential adverse health effects, regulatory bodies worldwide have established limits for phthalate levels in many consumer and medicinal products.[2]

Isotope dilution mass spectrometry, which utilizes stable isotope-labeled internal standards such as deuterated phthalates, is the gold standard for accurate quantification.[3] This method involves spiking a known amount of the deuterated standard into the sample at the beginning of the analytical process. The deuterated standard behaves chemically and physically similarly to the native analyte, allowing for effective correction of any analyte loss during sample preparation and analysis.

Principle

The core of this method is the extraction of phthalates from the sample matrix, followed by analysis using GC-MS. Deuterated internal standards are added to both the calibration standards and the unknown samples. The quantification is based on the ratio of the response of the native phthalate to its corresponding deuterated internal standard. This approach minimizes errors arising from extraction inefficiency, matrix interference, and instrument variability.[4][5]

Reagents and Materials

• Solvents: High-purity, phthalate-free solvents such as isohexane, acetone (B3395972), tetrahydrofuran (B95107) (THF), and cyclohexane (B81311) are required.[4]

• Standards: Certified reference standards of the target phthalates and their corresponding deuterated analogs should be procured from a reputable commercial source.

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. Rinsing with acetone and then isohexane is recommended.[4][6] Avoid any contact with plastic materials throughout the procedure.[4][6]

Experimental Protocol

Standard Preparation

• Stock Solutions: Prepare individual stock solutions of each phthalate and deuterated internal standard (e.g., 1 g/L) in a suitable solvent like isohexane.[4][5] These should be stored in glass containers at low temperatures.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to achieve a range of concentrations (e.g., 0.5 to 10 µg/mL). Each calibration standard must be fortified with the deuterated internal standard solution to a constant concentration (e.g., 1 µg/mL).

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. Common methods include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[7][8]

4.2.1. Liquid-Liquid Extraction (LLE) for Liquid Samples (e.g., Beverages, Urine)

• Measure a known volume or weight of the liquid sample into a separatory funnel.

• Spike the sample with the deuterated internal standard mixture.

• Add an appropriate extraction solvent (e.g., isohexane or dichloromethane).[5][6]

• Shake vigorously for a specified period and allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction process on the aqueous layer to ensure complete recovery.

• Combine the organic extracts and concentrate them under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of solvent (e.g., cyclohexane) for GC-MS analysis.

4.2.2. Solid Sample Dissolution and Precipitation (for Polymers)

• Weigh a small, representative portion of the solid sample (e.g., 50 mg).[2]

• Dissolve the sample completely in a suitable solvent like tetrahydrofuran (THF).[2]

• Add the deuterated internal standard solution.

• Precipitate any dissolved polymer by adding a non-solvent such as hexane (B92381) or acetonitrile.

• Filter the solution to remove the precipitated polymer.

• The resulting filtrate, containing the phthalates, is then ready for dilution and GC-MS analysis.[2]

GC-MS Analysis

• Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., 5% diphenyl/95% dimethyl polysiloxane).

• Injector: Operate in splitless mode for enhanced sensitivity.[2]

• Carrier Gas: Helium or Hydrogen.[1]

• Oven Temperature Program: A programmed temperature ramp is used to separate the different phthalates. A typical program might start at a lower temperature and ramp up to a final temperature to elute all compounds of interest.[4]

• Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.[9] Monitor characteristic ions for each phthalate and its deuterated internal standard.

Data Presentation

Quantitative data should be summarized in clear and structured tables for easy interpretation and comparison.

Table 1: Common Phthalates and their Deuterated Internal Standards

Phthalate	Abbreviation	CAS Number	Deuterated Internal Standard	CAS Number
Dimethyl phthalate	DMP	131-11-3	Dimethyl phthalate-d4	93951-89-4
Diethyl phthalate	DEP	84-66-2	Diethyl phthalate-d4	93952-12-6
Di-isobutyl phthalate	DiBP	84-69-5	Di-isobutyl phthalate-d4	358730-88-8
Di-n-butyl phthalate	DnBP	84-74-2	Di-n-butyl phthalate-d4	93952-11-5
Benzyl butyl phthalate	BBP	85-68-7	Benzyl butyl phthalate-d4	93951-88-3
Dicyclohexyl phthalate	DCHP	84-61-7	Dicyclohexyl phthalate-d4	358731-25-6
Di(2-ethylhexyl) phthalate	DEHP	117-81-7	Di(2-ethylhexyl) phthalate-d4	93951-87-2
Di-n-octyl phthalate	DnOP	117-84-0	Di-n-octyl phthalate-d4	93952-13-7
Di-isononyl phthalate	DINP	68515-48-0	-	-
Di-isodecyl phthalate	DIDP	68515-49-1	-	-

Source: OIV-MA-AS323-10[4][5]

Table 2: Typical GC-MS Method Performance Data

Phthalate	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)	Recovery (%)	Relative Standard Deviation (RSD) (%)
DMP	< 10.0	-	-	-
DEP	< 10.0	-	94.3 - 105.3	< 6.5
DiBP	< 10.0	-	94.3 - 105.3	< 6.5
DnBP	< 10.0	-	94.3 - 105.3	< 6.5
BBP	< 10.0	-	94.3 - 105.3	< 6.5
DEHP	< 10.0	-	94.3 - 105.3	< 6.5
DnOP	< 10.0	-	94.3 - 105.3	< 6.5

Data compiled from various sources. Actual performance may vary based on matrix and instrumentation.[3]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of phthalates using a deuterated internal standard.

Caption: Experimental workflow for phthalate analysis.

Quality Control

• Laboratory Reagent Blank (LRB): An aliquot of the solvents used in the procedure should be treated exactly as a sample to monitor for background contamination.[2]

• Calibration Verification: A calibration standard should be analyzed periodically to verify the stability of the instrument's response.

• Spiked Samples: Spiking a blank matrix with known amounts of phthalates can help to assess the accuracy and recovery of the method.

By adhering to this standard operating procedure, laboratories can achieve reliable and accurate quantification of phthalates in a variety of sample matrices, ensuring compliance with regulatory requirements and contributing to product safety.

References

• 1. agilent.com [agilent.com]
• 2. cpsc.gov [cpsc.gov]
• 3. researchgate.net [researchgate.net]
• 4. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 5. oiv.int [oiv.int]
• 6. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. bib.irb.hr:8443 [bib.irb.hr:8443]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]

Technical Notes & Optimization

How to address matrix effects in phthalate analysis with Dimethyl phthalate-d6

Technical Support Center: Phthalate (B1215562) Analysis

Welcome to the technical support center for phthalate analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges, with a specific focus on mitigating matrix effects using Dimethyl phthalate-d6 (DMP-d6) and other deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact phthalate analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1][2] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of quantitative analysis by techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] In complex matrices such as urine, plasma, food, or environmental samples, these effects can be significant and variable.[3]

Q2: Why is an internal standard like Dimethyl phthalate-d6 (DMP-d6) recommended for phthalate analysis?

A2: An ideal internal standard (IS) is a compound that is chemically and physically similar to the analyte but can be differentiated by the detector. Dimethyl phthalate-d6 is a deuterium-labeled version of Dimethyl phthalate (DMP).[4] Using a stable isotope-labeled internal standard, such as DMP-d6, is the most recognized technique to correct for matrix effects.[1] The IS is added to the sample at a known concentration before sample preparation. Since the IS and the native analyte behave similarly during extraction, chromatography, and ionization, any signal suppression or enhancement caused by the matrix will affect both compounds proportionally.[5][6] This allows for accurate quantification through isotope dilution mass spectrometry, where the ratio of the analyte signal to the IS signal is used for calculation.[5][7][8]

Q3: Can DMP-d6 be used as an internal standard for all phthalates?

A3: While DMP-d6 is an excellent internal standard for Dimethyl phthalate (DMP), it is best practice to use a corresponding isotope-labeled internal standard for each target phthalate to most accurately compensate for differences in extraction efficiency, chromatographic retention time, and ionization response.[5][9] For example, Diethyl phthalate-d4 (DEP-d4) would be used for Diethyl phthalate (DEP), and so on.[9][10] However, if a specific labeled standard is unavailable, a structurally similar one may be used, but validation is critical to ensure it adequately compensates for matrix effects.

Q4: What are the common sources of background phthalate contamination in the laboratory?

A4: Phthalates are ubiquitous in the laboratory environment, and contamination is a common issue. Potential sources include:

• Solvents and Reagents: Mobile phases, extraction solvents, and even high-purity water can contain trace levels of phthalates.[11][12]

• Labware: Plastic containers, pipette tips, vials, and caps (B75204) are significant sources of contamination. It is recommended to use glassware and polypropylene (B1209903) or PTFE materials where possible and to rinse them thoroughly with an appropriate solvent.[12]

• Instrumentation: Tubing, seals, and other plastic components within the LC or GC system can leach phthalates.[11][12] Installing an in-line trap column can help mitigate this.[11]

Troubleshooting Guides

Problem 1: Poor recovery of phthalates and/or internal standard.

This issue can arise from several factors during the sample preparation process.

Troubleshooting Workflow:

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. gtfch.org [gtfch.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Determination of total phthalates in urine by isotope-dilution liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 11. researchgate.net [researchgate.net]
• 12. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]

Technical Support Center: Optimizing GC-MS for Dimethyl Phthalate-d6

Welcome to the technical support center for the optimization of Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the detection of Dimethyl phthalate-d6 (DMP-d6). This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard (DMP-d6) have a slightly different retention time than the native analyte (DMP)?

A1: This phenomenon is known as the chromatographic isotope effect. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts from most GC stationary phases.[1][2] This occurs because the Carbon-Deuterium (C-D) bond is slightly shorter and stronger than the Carbon-Hydrogen (C-H) bond, leading to weaker intermolecular interactions with the stationary phase and thus a shorter retention time.[1] The extent of this shift can depend on the number of deuterium (B1214612) atoms and the specific GC column used.[1]

Q2: The peak area for DMP-d6 is different from DMP even when they are at the same concentration. Is this normal?

A2: Yes, it is common for an analyte and its deuterated analog to show different response signals in the mass spectrometer detector at equimolar concentrations.[1][3] This can be attributed to slight differences in ionization efficiency within the ion source. Therefore, it is crucial to generate a calibration curve using the response factor (analyte area / internal standard area) versus the analyte concentration, rather than assuming a 1:1 response ratio.

Q3: What are the key mass fragments (ions) I should monitor for Dimethyl Phthalate (B1215562) (DMP) and DMP-d6 in SIM mode?

A3: For quantitative analysis using Selected Ion Monitoring (SIM) mode, you should monitor specific quantifier and qualifier ions. The most intense, or "base peak," fragment is typically used for quantification as it provides the highest sensitivity. For DMP, the base peak is m/z 163.[4][5] Since DMP-d6 has six deuterium atoms on the two methyl groups, its mass spectrum will be shifted by +6 amu.

Q4: I am observing significant phthalate peaks in my solvent blanks. What is the likely source of this contamination?

A4: Phthalates are ubiquitous plasticizers and are common laboratory contaminants.[6] Potential sources include solvents (even high-purity grades), plasticware, pipette tips, vial septa, and tubing.[6][7] To minimize background contamination, it is recommended to bake glassware at a high temperature (e.g., 130°C overnight), use non-silicone vial septa, and run solvent blanks to confirm the cleanliness of your system before sample analysis.[7]

Q5: How can I improve the peak shape and resolution for DMP and DMP-d6?

A5: Poor peak shape (e.g., tailing) can result from active sites in the GC inlet liner or column, or from using non-optimal oven temperature programs. To improve performance, use a high-quality deactivated liner, potentially with glass wool, to promote sample volatilization.[8][9] Optimizing the oven temperature ramp rate can improve separation from other matrix components. Additionally, ensuring a proper, leak-free connection of the GC column is essential.

Experimental Protocol and Data

This section provides a standard experimental methodology and recommended starting parameters for the GC-MS analysis of Dimethyl Phthalate, using Dimethyl phthalate-d6 as an internal standard.

Detailed Experimental Protocol

1. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of DMP and DMP-d6 in a high-purity solvent (e.g., ethyl acetate (B1210297) or isooctane).

• Calibration Standards: Create a series of calibration standards by spiking varying concentrations of the DMP stock solution with a constant, fixed concentration of the DMP-d6 internal standard stock solution.

• Sample Preparation: For liquid samples, perform a liquid-liquid extraction or a simple "dilute-and-shoot" approach, adding the fixed concentration of DMP-d6 internal standard to each sample prior to any extraction or dilution steps.

2. GC-MS Analysis:

• Injection: Inject 1 µL of the prepared standard or sample into the GC-MS system.[8][9]

• Chromatographic Separation: The sample is separated on a suitable capillary column (e.g., HP-5ms or Rtx-440).[8][10] The oven temperature is ramped to elute the target analytes.

• Mass Spectrometry Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to ensure high sensitivity and selectivity.[10][11] Monitor the quantifier and qualifier ions for both DMP and DMP-d6 as specified in Table 2.

3. Data Analysis:

• Integration: Integrate the peak areas for the quantifier ions of both DMP and DMP-d6.

• Calibration Curve: Plot the response ratio (DMP peak area / DMP-d6 peak area) against the concentration of DMP for each calibration standard. Perform a linear regression to establish the calibration curve.

• Quantification: Calculate the response ratio for the unknown samples and use the calibration curve to determine the concentration of DMP.

Data Presentation

Table 1: Recommended GC-MS Parameters for DMP and DMP-d6 Analysis

Parameter	Typical Starting Condition	Notes
GC System	Agilent 8890 GC or equivalent	---
MS System	Agilent 5977 MSD or equivalent	---
GC Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm	Other 5% phenyl-type columns are also suitable.[8][10]
Carrier Gas	Helium or Hydrogen	Hydrogen can reduce analysis times.[10]
Flow Rate	1.2 mL/min (Helium)	Constant flow mode is recommended.
Inlet Mode	Splitless	To maximize analyte transfer.[10]
Inlet Temp.	280 °C	A common temperature for phthalate analysis.[8][9]
Injection Vol.	1.0 µL	---
Liner	Deactivated, single taper with glass wool	Promotes efficient vaporization.[8][9]
Oven Program	70°C (hold 1 min), ramp to 280°C at 20°C/min, hold 5 min	This is a starting point; optimize for your specific sample matrix.
MS Source Temp.	230 °C	---
MS Quad Temp.	150 °C	---

| Acquisition Mode | Selected Ion Monitoring (SIM) | Provides optimal sensitivity for quantification.[12] |

Table 2: Key Mass Fragments for SIM Analysis

Compound	Role	m/z	Notes
Dimethyl Phthalate (DMP)	Quantifier	163	Base peak, provides the highest signal.[4][5]
	Qualifier 1	194	Molecular ion (M+).[7]
	Qualifier 2	77	Common fragment.[4]
Dimethyl phthalate-d6 (DMP-d6)	Quantifier	169	Base peak shifted by +6 amu (163 + 6).
	Qualifier 1	200	Molecular ion (M+6).

| | Qualifier 2 | 80 | Fragment shifted by +3 amu (77 + 3). |

Visual Guides and Workflows

Experimental Workflow

Caption: GC-MS workflow for DMP-d6 analysis.

Troubleshooting Guide

Caption: Troubleshooting logic for DMP-d6 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dimethyl phthalate [webbook.nist.gov]
• 6. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 7. agilent.com [agilent.com]
• 8. gcms.cz [gcms.cz]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. agilent.com [agilent.com]
• 11. fses.oregonstate.edu [fses.oregonstate.edu]
• 12. redalyc.org [redalyc.org]

Troubleshooting Peak Tailing of Dimethyl Phthalate-d6 in Gas Chromatography: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address peak tailing issues encountered during the gas chromatography (GC) analysis of Dimethyl phthalate-d6. The information is tailored for researchers, scientists, and drug development professionals to help ensure accurate and reproducible results.

Troubleshooting Guide

Peak tailing in gas chromatography for Dimethyl phthalate-d6 can arise from several factors, ranging from system setup to chemical interactions. This guide provides a systematic approach to identify and resolve the root cause of the problem.

Initial Assessment: Is it just the Dimethyl phthalate-d6 peak or are all peaks tailing?

The first step in troubleshooting is to observe the chromatogram as a whole.

• If all peaks, including the solvent peak, are tailing , the issue is likely related to a physical problem in the GC system. This could include an improper column installation, a leak, or a dead volume in the flow path.

• If only the Dimethyl phthalate-d6 peak or other polar analyte peaks are tailing , the problem is more likely chemical in nature. This suggests an interaction between the analyte and active sites within the GC system.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for all peaks in my chromatogram?

A1: When all peaks exhibit tailing, it generally points to a mechanical or flow path issue within the gas chromatograph. The most common culprits include:

• Improper Column Installation: An incorrectly installed column can create dead volume or turbulence in the carrier gas flow path. Ensure the column is cut cleanly at a 90-degree angle and inserted to the correct depth in both the inlet and detector.[2]

• Column Contamination: Severe contamination of the stationary phase, especially at the column inlet, can cause all peaks to tail.[1] This can be caused by the accumulation of non-volatile matrix components.

• Leaks: A leak in the injection port, such as from a worn septum or a loose ferrule, can disrupt the carrier gas flow and lead to peak distortion.[1]

Q2: My Dimethyl phthalate-d6 peak is tailing, but other non-polar compounds in the same run have good peak shape. What should I investigate?

A2: This scenario strongly suggests a chemical interaction between your analyte and the GC system. Here are the primary areas to investigate:

• Active Sites in the Inlet or Column: Phthalates can interact with active sites, such as silanol (B1196071) groups, which can be present in the liner or at the head of the column.[1] Using a fresh, deactivated liner or trimming the front of the column can often resolve this issue.

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, leading to peak fronting in many cases, but it can also contribute to tailing.[1] Try diluting your sample to see if the peak shape improves.

• Inlet Temperature: If the inlet temperature is too low, it can lead to incomplete volatilization of the analyte, causing it to enter the column slowly and resulting in a tailing peak. Conversely, a temperature that is too high can cause degradation of the analyte. For phthalates, an injector temperature of around 250-300°C is often recommended.[3][4]

Q3: What type of GC liner is best for analyzing Dimethyl phthalate-d6?

A3: For the analysis of active compounds like phthalates, it is crucial to use a liner with superior inertness to achieve reliable results. An Ultra Inert (UI) liner is highly recommended. These liners undergo a proprietary deactivation process to eliminate active sites, providing low surface activity and predictable sample volatilization.[2][5] For splitless injections, which are common in trace analysis of phthalates, a single taper liner with glass wool can be effective. The glass wool helps to trap non-volatile residues and provides a larger surface area for volatilization, protecting the column.[6]

Q4: How often should I perform inlet maintenance to prevent peak tailing?

A4: Regular inlet maintenance is critical for preventing peak shape issues. The frequency of maintenance will depend on the cleanliness of your samples and the number of injections. A good preventative maintenance schedule is recommended over waiting for performance to degrade.[6]

Component	Recommended Maintenance Frequency
Septum	Daily or every 100-150 injections
Inlet Liner	Daily to weekly, or as needed based on sample matrix
O-ring	With every liner change
Inlet Seal	When performance degrades or during column change

Table 1: Recommended GC Inlet Maintenance Schedule.

Q5: Can you provide a detailed protocol for trimming the GC column?

A5: Trimming the column is a common maintenance procedure to remove contaminated sections of the stationary phase at the inlet, which can significantly improve peak shape.

Experimental Protocol: GC Column Trimming

• Cool Down the GC: Ensure the injector, oven, and detector are at a safe temperature before handling the column.

• Remove the Column from the Inlet: Carefully loosen the column nut at the injector and gently pull the column out.

• Make a Clean Cut:

  • Use a ceramic scoring wafer to make a light, single score mark on the polyimide coating of the column, about 10-20 cm from the end.[7] The wafer should be held at approximately a 45° angle to the column.[1]

  • Gently flick the column on the opposite side of the score to create a clean, square break.

  • Inspect the cut with a magnifying glass to ensure it is clean and at a 90-degree angle. A poor cut can itself be a cause of peak tailing.[2]

• Clean the Column End: Wipe the cut end with a lint-free cloth dampened with methanol (B129727) to remove any polyimide dust or fingerprints.[1]

• Reinstall the Column: Reinstall the column into the injector at the correct depth according to your instrument's manual.

• Leak Check: After reinstallation, perform a leak check to ensure a secure connection.

Q6: What is the proper procedure for conditioning a new GC column for phthalate (B1215562) analysis?

A6: Proper column conditioning is essential to remove any residual manufacturing materials and to ensure a stable baseline and optimal performance.

Experimental Protocol: GC Column Conditioning

• Install the Column: Install the new column in the injector, but do not connect it to the detector initially. This prevents any contaminants from the column from entering the detector.

• Purge with Carrier Gas: Set the carrier gas flow to the typical rate for your method and purge the column at ambient temperature for 15-30 minutes to remove any oxygen.[3]

• Temperature Program:

  • Set the oven temperature to 40-50°C.

  • Program the oven to ramp up at 5-10°C/minute to the maximum isothermal operating temperature of the column, or 20°C above the final temperature of your analytical method, whichever is lower.[3][8]

  • Hold at this temperature for 1-2 hours, or until the baseline is stable. For thicker film columns, a longer conditioning time may be necessary.[8]

• Cool Down and Connect to Detector: Cool down the oven, then connect the column to the detector.

• Final Bake-out: Heat the oven again to the conditioning temperature and hold until a stable baseline is achieved.

• Blank Injection: Perform a blank solvent injection to ensure the system is clean and the baseline is stable.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing of Dimethyl phthalate-d6.

A logical workflow for troubleshooting peak tailing in GC analysis.

Quantitative Impact of Troubleshooting

Troubleshooting Action	Initial Asymmetry Factor (As)	Expected Asymmetry Factor (As) Post-Action
Replace with new deactivated liner	> 2.0	1.2 - 1.5
Trim 10-20 cm from column inlet	> 1.8	1.1 - 1.4
Optimize injector temperature	> 1.7	1.0 - 1.3
Correct improper column installation	> 2.5	1.0 - 1.5

Table 2: Conceptual Impact of Troubleshooting on Peak Asymmetry for a Tailing Phthalate Peak.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. How to Condition a New Capillary GC Column [restek.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. Change the GC inlet liner – When? [restek.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: GC-MS Analysis of Dimethyl Phthalate-d6

Welcome to the technical support center for the GC-MS analysis of Dimethyl phthalate-d6. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting injection volume for Dimethyl phthalate-d6 in a GC-MS analysis?

A typical and recommended starting injection volume for the analysis of phthalates, including Dimethyl phthalate-d6 as an internal standard, is 1.0 µL.[1][2][3][4] This volume is commonly used in various standardized methods for phthalate (B1215562) analysis. However, the optimal injection volume can be method-specific and may require adjustment based on the concentration of your target analytes and the sensitivity of your instrument.

Q2: Why is Dimethyl phthalate-d6 used in this analysis?

Dimethyl phthalate-d6 is a deuterated form of Dimethyl phthalate. Deuterated compounds are chemically almost identical to their non-deuterated counterparts and behave similarly during sample preparation and analysis.[5] This makes them excellent internal standards to correct for variations in injection volume, sample preparation, and ionization efficiency, leading to more precise and reliable quantification of target analytes.[5][6][7][8][9]

Q3: Can I inject a larger volume to increase sensitivity?

While injecting a larger volume can increase the amount of analyte introduced into the system and potentially increase the signal-to-noise ratio, it can also lead to chromatographic problems.[10] Issues such as peak fronting, peak broadening, and column overload can occur with excessive injection volumes.[11][12] Optimization is key, and any increase in injection volume should be carefully evaluated for its impact on peak shape and resolution.

Q4: What are the signs of an inappropriate injection volume?

An inappropriate injection volume can manifest in several ways in your chromatogram. These include:

• Peak Fronting: This can indicate column overload due to injecting too much sample.[11]

• Peak Tailing: While often associated with active sites in the system, it can be exacerbated by injection issues.[13]

• Broad Peaks: Injecting too large a volume can lead to incomplete vaporization in the inlet, resulting in broad peaks.[12]

• Split Peaks: Improper injection technique or issues with solvent focusing can lead to split peaks.[13]

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of phthalates related to injection volume.

Issue	Possible Cause	Recommended Action
Peak Fronting for Target Analytes and Internal Standard	Column overload due to excessive injection volume or high sample concentration.	- Reduce the injection volume (e.g., from 1.0 µL to 0.5 µL).- Dilute the sample.- Check and adjust the split ratio to a higher value.[11][14]
Poor Repeatability of Peak Areas	Inconsistent injection volume.	- Ensure the autosampler syringe is functioning correctly and there are no air bubbles.- Check the septum for leaks.- Verify that the correct syringe size is installed and specified in the method.[11]
Broad Solvent Front Tailing into Early Eluting Peaks	Injection of a large solvent volume.	- Decrease the injection volume.- Use a pulsed splitless injection to help focus the solvent and analytes at the head of the column.- Optimize the initial oven temperature to be slightly below the boiling point of the solvent.[12]
No Peaks or Very Small Peaks	Insufficient sample injection or a problem with the injection process.	- Increase the injection volume cautiously, monitoring for peak shape distortion.- Check for a clogged syringe.- Ensure the injector temperature is appropriate for the solvent and analytes.[14]

Experimental Protocols

Below is a typical experimental protocol for the GC-MS analysis of phthalates, including Dimethyl phthalate-d6 as an internal standard. This should be considered a starting point and may require optimization for your specific application.

Sample Preparation

• Prepare a stock solution of Dimethyl phthalate-d6 in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at a concentration of 1 mg/mL.[5]

• Prepare a series of calibration standards containing the target phthalates at known concentrations.

• Spike a constant volume of the Dimethyl phthalate-d6 internal standard stock solution into each calibration standard and sample to achieve a consistent final concentration (e.g., 10 µg/mL).[5]

• If necessary, perform a liquid-liquid extraction or solid-phase extraction to isolate the phthalates from the sample matrix.[4][7]

GC-MS Parameters

The following table summarizes typical GC-MS parameters for phthalate analysis.

Parameter	Value	Reference
Injection Volume	1.0 µL	[1][2][3][4]
Inlet Temperature	280 °C	[1][2]
Injection Mode	Splitless	[3]
Liner	Deactivated glass liner with glass wool	[1][2]
Carrier Gas	Helium	[3][4]
Flow Rate	1.0 - 1.2 mL/min (constant flow)	[3][4]
Oven Program	Start at 100-120°C, hold for 1 min, ramp at 10-20°C/min to 300°C, hold for 5-8 min.	[3][4]
Transfer Line Temp.	300 °C	[3][4]
Ion Source Temp.	250 °C	[4]
Ionization Mode	Electron Ionization (EI) at 70 eV	[4]
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan	[15]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues related to injection volume in your GC-MS analysis.

Caption: A logical workflow for troubleshooting common issues related to injection volume.

References

• 1. gcms.cz [gcms.cz]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. agilent.com [agilent.com]
• 4. oiv.int [oiv.int]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. researchgate.net [researchgate.net]
• 8. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. gcms.labrulez.com [gcms.labrulez.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. gcms.cz [gcms.cz]
• 15. fses.oregonstate.edu [fses.oregonstate.edu]

Solving co-elution problems of phthalate isomers with Dimethyl phthalate-d6

Welcome to the Technical Support Center for phthalate (B1215562) isomer analysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the gas chromatography-mass spectrometry (GC-MS) analysis of phthalates, with a specific focus on co-elution issues and the use of Dimethyl phthalate-d6 (DMP-d6) as an internal standard.

Troubleshooting Guide: Resolving Co-elution with Phthalate Isomers and DMP-d6

This guide provides solutions to specific problems you may encounter during your experiments.

Problem: My phthalate isomers are co-eluting, and I cannot achieve baseline separation.

Q1: Why are my phthalate isomers co-eluting?

A: Phthalate isomers, particularly those with branched chains or similar molecular weights, possess very similar chemical structures and physical properties.[1] This results in close boiling points and comparable interactions with the GC stationary phase, leading to overlapping or co-eluting peaks in your chromatogram.[1]

Q2: How can I improve the chromatographic separation of co-eluting phthalate isomers?

A: To enhance the resolution of co-eluting isomers, you can optimize several GC parameters:

• GC Column Selection: The choice of the stationary phase is critical. While general-purpose columns like DB-5ms (5% Phenyl-methylpolysiloxane) are common, columns with different selectivities, such as Rtx-440 or Rxi-XLB, have demonstrated superior resolution for complex phthalate mixtures.[2][3]

• Oven Temperature Program: A slow and optimized temperature ramp can significantly improve separation.[2] Try decreasing the ramp rate (e.g., from 10°C/min to 5°C/min) during the elution window of the target isomers.[2]

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (typically helium) can enhance column efficiency and improve the separation of closely eluting compounds.[1]

• Injection Parameters: Ensure the injection volume is not causing column overload, which can lead to peak fronting or tailing and worsen co-elution. If necessary, dilute your sample and re-inject.[1]

Problem: I am concerned that my internal standard, Dimethyl phthalate-d6, is co-eluting with one of my target analytes.

Q3: Is it common for Dimethyl phthalate-d6 (DMP-d6) to co-elute with other phthalate isomers?

A: It is relatively uncommon for DMP-d6 to co-elute with other, larger phthalate isomers. Dimethyl phthalate (DMP), the non-deuterated analog of DMP-d6, is one of the most volatile phthalates and typically elutes very early in the chromatographic run.[4][5] Since deuterated internal standards have very similar chromatographic behavior to their non-deuterated counterparts, DMP-d6 will also elute early.[6] This early elution minimizes the chances of it overlapping with the peaks of higher molecular weight phthalates that are retained longer on the column.

Q4: What should I do if I suspect DMP-d6 is co-eluting with an early-eluting analyte?

A: Even if there is chromatographic overlap, the mass spectrometer can easily distinguish between DMP-d6 and a co-eluting phthalate isomer. This is because deuterated standards are selected to be chemically similar but mass-spectrometrically distinct from the analytes.[6]

• Utilize Selected Ion Monitoring (SIM): DMP-d6 and other phthalates will fragment into ions with different mass-to-charge ratios (m/z). By operating the mass spectrometer in SIM mode, you can monitor for unique ions specific to DMP-d6 and your target analyte, allowing for accurate quantification even if the peaks overlap. For instance, the base peak for DMP is m/z 163, while for most other phthalates it is m/z 149.[3][7] DMP-d6 will have a different mass spectrum from DMP, further ensuring its unique identification.

Frequently Asked Questions (FAQs)

Q5: What is the purpose of using Dimethyl phthalate-d6 as an internal standard?

A: Dimethyl phthalate-d6 is a deuterated form of Dimethyl phthalate.[8][9] It is used as an internal standard to improve the accuracy and precision of quantitative analysis.[8] An internal standard is a known amount of a compound added to a sample before processing. It helps to correct for variations in sample preparation, extraction efficiency, and instrument response, as it is assumed to behave similarly to the target analytes during these steps.[6]

Q6: Why do many phthalate isomers show a common fragment ion at m/z 149?

A: The fragment ion at m/z 149 is characteristic of the phthalic anhydride (B1165640) structure.[2][10] Under the high-energy conditions of electron ionization (EI) in the mass spectrometer, many phthalate esters lose their alkyl side chains, resulting in this stable, common fragment.[7] This makes it challenging to distinguish between co-eluting phthalates based solely on this ion.[2][10]

Q7: Can I use mass spectrometry to differentiate co-eluting isomers that both produce an m/z 149 ion?

A: Yes, while challenging, it is possible. You can look for less abundant, unique fragment ions for each isomer and use them for quantification in SIM mode.[2][10] For example, while Diisononyl phthalate (DINP) produces a m/z 149 ion, it also has a unique ion at m/z 293 that can be used for its identification and quantification.[2]

Q8: What are some common sources of phthalate contamination in the laboratory?

A: Phthalates are ubiquitous and can be found in many laboratory consumables, including solvents, plastic tubing, pipette tips, and septa.[11] It is crucial to use high-purity, phthalate-free reagents and to minimize the use of plastic materials during sample preparation to avoid background contamination.[11] Running solvent blanks is essential to identify and monitor for any background contamination.[5]

Quantitative Data Summary

The following table summarizes the retention times and characteristic mass-to-charge ratios (m/z) for Dimethyl phthalate and other common phthalate esters. The retention times are illustrative and can vary significantly based on the specific GC column and analytical conditions used.

Phthalate Ester	Abbreviation	Retention Time (min)	Target Quantifier Ion (m/z)	Qualifier Ions (m/z)
Dimethyl phthalate	DMP	4.177	163	77, 194
Diethyl phthalate	DEP	4.530	149	177, 222
Di-iso-butyl phthalate	DIBP	5.206	149	223, 167
Di-n-butyl phthalate	DBP	5.480	149	223, 205
Benzyl butyl phthalate	BBP	6.971	149	91, 206
Bis(2-ethylhexyl) phthalate	DEHP	7.858	149	167, 279
Di-n-octyl phthalate	DNOP	8.777	149	279, 261
Diisononyl phthalate	DINP	8.0 - 10.3	293	149, 167
Diisodecyl phthalate	DIDP	8.5 - 10.7	307	149, 167

Data compiled from Agilent Application Note 5994-1144EN and Restek Corporation literature.[2][5] Retention times are from a specific analysis and will vary with different methods.

Experimental Protocols & Visualizations

Detailed GC-MS Protocol for Phthalate Analysis

This protocol provides a general framework for the analysis of phthalate esters. Optimization will be required for specific applications and instrumentation.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 5 mL aqueous sample, add a known concentration of Dimethyl phthalate-d6 internal standard.

• Add 5 mL of a suitable extraction solvent (e.g., dichloromethane (B109758) or hexane).[11]

• Vigorously shake the mixture to ensure thorough extraction of the phthalates into the organic layer.

• Allow the layers to separate and carefully transfer the organic (bottom) layer to a clean GC vial for analysis.

2. GC-MS Instrument Setup

• GC System: Agilent 8890 GC (or equivalent)

• MS System: Agilent 5977B MS (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or Rtx-440 for enhanced resolution.[2][4]

• Injector: Split/Splitless, operated in splitless mode at 280-290°C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Oven Program:

  • Initial Temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 320°C.

  • Final Hold: Hold at 320°C for 5-8 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and/or Full Scan (50-500 m/z) for qualitative identification.[1]

  • MS Source Temperature: 230-250°C.

  • MS Quadrupole Temperature: 150°C.

3. Data Analysis

• Identify each phthalate by its retention time and characteristic ions.

• Quantify each analyte by creating a calibration curve based on the ratio of the analyte peak area to the internal standard (DMP-d6) peak area.

Experimental Workflow Diagram

Caption: Experimental workflow for GC-MS analysis of phthalates.

Troubleshooting Logic for Co-elution Issues

Caption: Troubleshooting logic for addressing co-elution problems.

References

• 1. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]
• 5. agilent.com [agilent.com]
• 6. Dimethyl phthalate [webbook.nist.gov]
• 7. sciforum.net [sciforum.net]
• 8. researchgate.net [researchgate.net]
• 9. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Enhancing the recovery of Dimethyl phthalate-d6 in sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recovery of Dimethyl phthalate-d6 (DMP-d6) during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl phthalate-d6 (DMP-d6) and why is it used in sample analysis?

A1: Dimethyl phthalate-d6 (DMP-d6) is a deuterated form of Dimethyl phthalate (B1215562) (DMP), a common plasticizer. In analytical chemistry, DMP-d6 is primarily used as an internal standard for the quantification of DMP and other phthalates in various samples.[1] Because its chemical and physical properties are nearly identical to the non-labeled DMP, it serves as an ideal tracer to accurately account for analyte loss during sample preparation and to correct for matrix effects during analysis using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1]

Q2: What are the common challenges that can lead to low recovery of DMP-d6?

A2: Low recovery of DMP-d6 can stem from several factors during the extraction process. These include:

• Incomplete Extraction: The chosen solvent may not be optimal for partitioning DMP-d6 from the sample matrix.

• Analyte Volatility: DMP, being one of the more volatile phthalates, can be lost during solvent evaporation steps if not performed carefully.

• Degradation: Although generally stable, extreme pH or temperature conditions could potentially lead to degradation.

• Matrix Effects: Co-extracted substances from the sample matrix can interfere with the analytical signal, leading to apparent low recovery.

• Adsorption: DMP-d6 can adsorb to glassware or plasticware, as well as to active sites on solid-phase extraction (SPE) sorbents.

Q3: Which extraction techniques are most suitable for DMP-d6?

A3: The most common and effective extraction techniques for DMP-d6 and other phthalates include:

• Liquid-Liquid Extraction (LLE): A conventional method that partitions the analyte between the aqueous sample and an immiscible organic solvent.

• Solid-Phase Extraction (SPE): A technique where the analyte is retained on a solid sorbent while the sample matrix is washed away, followed by elution of the analyte.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method involving a salting-out extraction followed by a dispersive solid-phase extraction (dSPE) cleanup. This method is particularly popular for complex matrices like food and biological samples.[2]

Troubleshooting Guides

Issue 1: Low Recovery of DMP-d6 in Liquid-Liquid Extraction (LLE)

Possible Causes & Solutions:

Cause	Solution
Inappropriate Solvent Choice	Dimethyl phthalate is less hydrophobic than longer-chain phthalates. While non-polar solvents like n-hexane can be used, moderately polar, water-immiscible solvents such as dichloromethane (B109758) or ethyl acetate (B1210297) often provide better recovery.[3] US EPA methods suggest that extracting water samples three times with 60mL of dichloromethane can yield up to 95% recovery of DMP.[3]
Insufficient Extraction Time/Agitation	Ensure vigorous shaking for an adequate duration (e.g., 2-10 minutes) to allow for efficient partitioning of DMP-d6 into the organic phase.[4][5]
Emulsion Formation	The formation of an emulsion between the aqueous and organic layers can trap the analyte and hinder phase separation. To break emulsions, you can add salt (e.g., NaCl), centrifuge the sample, or filter the emulsion through glass wool.[5]
Loss during Solvent Evaporation	Due to the volatility of DMP, care must be taken during the concentration step. Using a gentle stream of nitrogen and a controlled temperature (e.g., not exceeding 40°C) is recommended. A combination of a rotary evaporator followed by nitrogen blowdown can improve recovery compared to using either method alone.[5]
pH of Aqueous Sample	The pH of the sample can influence the extraction efficiency of phthalates. While some studies show minimal effect of pH on DMP extraction, others indicate that acidic conditions (e.g., pH 2) can be optimal for certain matrices.[6] It is advisable to optimize the pH for your specific sample type.

Issue 2: Poor DMP-d6 Recovery in Solid-Phase Extraction (SPE)

Possible Causes & Solutions:

Cause	Solution
Improper Sorbent Selection	C18 (octadecyl-bonded silica) is a commonly used and effective sorbent for retaining phthalates from aqueous samples.[7][8]
Inadequate Conditioning/Equilibration	Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention of the analyte. A typical procedure involves sequential washing with an organic solvent (e.g., dichloromethane, methanol) followed by reagent water.[9]
Sample Overload	Exceeding the capacity of the SPE sorbent will result in analyte breakthrough and low recovery. If you suspect this, consider using a larger sorbent bed mass or diluting the sample.
Inefficient Elution	The choice of elution solvent is critical. A solvent or solvent mixture that can effectively disrupt the interaction between DMP-d6 and the sorbent is required. Mixtures of acetone (B3395972) and n-hexane or acetonitrile (B52724) followed by dichloromethane are commonly used.[9][10] Ensure a sufficient volume of eluent is used to achieve complete elution.
Drying of the Sorbent Bed	For some SPE procedures, allowing the sorbent bed to dry out after conditioning and before sample loading can negatively impact recovery. Always follow the specific protocol for your chosen sorbent.

Issue 3: Low DMP-d6 Recovery with the QuEChERS Method

Possible Causes & Solutions:

Cause	Solution
Suboptimal Extraction Solvent	Acetonitrile is the most commonly used extraction solvent in QuEChERS methods for phthalates due to its ability to effectively extract the analytes while minimizing the co-extraction of lipids.[2]
Incorrect Salt Combination	The type and amount of salting-out salts (e.g., MgSO₄, NaCl, sodium citrate) are crucial for inducing phase separation and partitioning the analyte into the organic layer. Use a commercially available QuEChERS salt mixture or a validated in-house preparation.
Inappropriate dSPE Cleanup Sorbent	For cleanup, a combination of primary secondary amine (PSA) and C18 is often used to remove interfering substances like fatty acids and lipids from the extract.[2] However, the type and amount of dSPE sorbent should be optimized for the specific matrix to avoid loss of the target analyte.
Analyte Loss during Cleanup	Excessive amounts of cleanup sorbent or prolonged contact time can lead to the adsorption and loss of DMP-d6. Minimize the amount of sorbent and the vortexing time during the dSPE step.

Quantitative Data Summary

Table 1: Recovery of Dimethyl Phthalate (DMP) using Liquid-Liquid Extraction (LLE)

Matrix	Extraction Solvent	Recovery (%)	Reference
Drinking Water	Dichloromethane	79.1 - 100.8	[4]
Water	Dichloromethane (3x60 mL)	~95	[3]
Non-alcoholic Beverages	n-Hexane	91 - 105	[5]
Aqueous Samples	Air-Assisted LLE	89 - 102	[11]
Beverages	Deep Eutectic Solvent	85.2 - 99.5	[12]

Table 2: Recovery of Dimethyl Phthalate (DMP) using Solid-Phase Extraction (SPE)

Matrix	Sorbent	Elution Solvent	Recovery (%)	Reference
Drinking Water	C18	Acetonitrile/Dichloromethane	80 - 115	[8]
Water & Beverages	Resin-based COFs	Not specified	97.9 - 100.5	Not specified

Table 3: Recovery of Dimethyl Phthalate (DMP) using QuEChERS

Matrix	Extraction Solvent	dSPE Cleanup Sorbent	Recovery (%)	Reference
Breast Milk	Acetonitrile	PSA/C18	83.3 - 123.3	[2]
Mussel Samples	Acetonitrile	Florisil	93 - 114	[13]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Water Samples

• Sample Preparation: To a 1-liter water sample in a separatory funnel, add DMP-d6 internal standard. If required, adjust the pH.

• Extraction: Add 60 mL of dichloromethane to the separatory funnel. Shake vigorously for 2 minutes, periodically venting the funnel to release pressure. Allow the layers to separate.

• Collection: Drain the lower organic layer into a collection flask.

• Repeat: Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the organic extracts.

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Evaporate the solvent to a final volume of 1 mL using a rotary evaporator followed by a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GC-MS or LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Water Samples

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and then 10 mL of reagent water. Do not allow the cartridge to go dry after this step.

• Sample Loading: Load the 1-liter water sample (spiked with DMP-d6) onto the conditioned cartridge at a flow rate of approximately 10-15 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any interfering compounds.

• Drying: Dry the cartridge by drawing a vacuum through it for 10-20 minutes.

• Elution: Elute the retained analytes by passing 10 mL of a suitable organic solvent (e.g., acetone/n-hexane mixture) through the cartridge into a collection tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The sample is ready for instrumental analysis.

Protocol 3: QuEChERS for Solid/Semi-solid Samples

• Sample Preparation: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. Add 10 mL of water (if the sample is not aqueous) and the DMP-d6 internal standard.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 3000-4000 rpm for 5 minutes.

• Cleanup (dSPE): Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the dSPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex and Centrifuge: Vortex the dSPE tube for 30 seconds and then centrifuge at high speed for 2 minutes.

• Analysis: The supernatant is ready for analysis by GC-MS or LC-MS.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Detection of 20 phthalate esters in breast milk by GC-MS/MS using QuEChERS extraction method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ntk-kemi.com [ntk-kemi.com]
• 8. Determination of phthalates in bottled water by automated on-line solid phase extraction coupled to liquid chromatography with uv detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. weber.hu [weber.hu]
• 10. accustandard.com [accustandard.com]
• 11. Air-assisted liquid-liquid microextraction method as a novel microextraction technique; application in extraction and preconcentration of phthalate esters in aqueous sample followed by gas chromatography-flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of Dimethyl Phthalate in Beverages by Deep Eutectic Solvent-Based Ferrofluid Assisted Liquid-Liquid Microextraction Technique Combined with Acid-Base Induction: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Dimethyl Phthalate-d6 (DMP-d6) Calibration

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding linearity issues with Dimethyl phthalate-d6 (DMP-d6) calibration curves in chromatographic analysis.

Troubleshooting Guide: Linearity Issues with DMP-d6 Calibration Curves

Question: My calibration curve for Dimethyl phthalate-d6 is non-linear. What are the potential causes and how can I troubleshoot this?

Answer:

Non-linear calibration curves for DMP-d6, often used as an internal standard, can arise from several factors. Below is a systematic guide to identify and resolve the issue.

Common Causes and Solutions for Non-Linearity

Potential Cause	Description	Troubleshooting Steps
Detector Saturation	At high concentrations, the mass spectrometer detector response may no longer be proportional to the analyte concentration, leading to a flattening of the curve at the higher end.[1][2]	1. Reduce Concentration Range: Lower the concentration of the highest calibration standards.[2] 2. Dilute Samples: If sample concentrations are expected to be high, incorporate a dilution step into your protocol. 3. Adjust Injection Volume: Decrease the injection volume to introduce less analyte into the system.[2] 4. Modify MS Parameters: Intentionally reduce the sensitivity by adjusting parameters like the detector voltage (PMT voltage).[3]
Active Sites in the GC System	Active sites in the injector liner, column, or other parts of the sample path can adsorb the analyte, particularly at low concentrations. This can lead to a negative deviation from linearity at the lower end of the curve.[4][5]	1. Inlet Maintenance: Clean or replace the GC inlet liner. Consider using a deactivated liner.[5][6] 2. Column Conditioning: Condition the GC column according to the manufacturer's instructions. 3. Trim the Column: If the front end of the column is suspected to be contaminated, trim a small portion (e.g., 10-20 cm).[7]
Matrix Effects	Components in the sample matrix can interfere with the ionization of DMP-d6, causing ion suppression or enhancement and leading to a non-linear response.[1]	1. Use a Matrix-Matched Calibration Curve: Prepare calibration standards in a blank matrix that is similar to your samples. 2. Improve Sample Cleanup: Employ solid-phase extraction (SPE) or other cleanup techniques to remove interfering matrix components.
Contamination	Phthalates are ubiquitous environmental contaminants and can be present in solvents, glassware, and laboratory air, leading to high background signals and affecting the linearity of the calibration curve.[8][9]	1. Use High-Purity Solvents: Ensure all solvents are of high purity (e.g., pesticide residue grade). 2. Properly Clean Glassware: Thoroughly clean all glassware and consider baking it at a high temperature to remove any phthalate (B1215562) residues. 3. Minimize Exposure to Air: Keep samples and standards capped whenever possible to avoid contamination from laboratory air.[8]
Standard Preparation Errors	Inaccurate preparation of calibration standards is a common source of non-linearity.[4]	1. Verify Pipettes and Balances: Ensure all measuring equipment is properly calibrated. 2. Use Fresh Standards: Prepare fresh stock and working standard solutions. Phthalate standards can degrade over time.[10] 3. Ensure Complete Dissolution: Make sure the standards are completely dissolved in the solvent.
Deuterium (B1214612) Exchange	In some instances, the deuterium atoms on the labeled internal standard can exchange with hydrogen atoms from the solvent or matrix, especially under certain pH or temperature conditions. This can alter the response of the internal standard and affect linearity.[4]	1. Use Aprotic Solvents: If possible, use aprotic solvents for sample and standard preparation. 2. Control pH: Avoid highly acidic or basic conditions during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is the role of Dimethyl phthalate-d6 in analysis?

Dimethyl phthalate-d6 (DMP-d6) is a deuterated form of Dimethyl phthalate. It is commonly used as an internal standard for the quantification of phthalates and other analytes in various matrices by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[11] As an internal standard, a known amount of DMP-d6 is added to each sample, calibration standard, and quality control sample. The ratio of the analyte's response to the internal standard's response is then used for quantification. This helps to correct for variations in sample preparation, injection volume, and instrument response.[12]

Q2: What is a typical linear range and acceptable R-squared (R²) value for a DMP-d6 calibration curve?

The linear range for phthalate analysis can vary depending on the analytical instrument and method conditions. However, a typical linear range can span from low µg/L to mg/L concentrations. For example, some methods demonstrate linearity from 1 µg/L to 1000 µg/L.

The coefficient of determination, R-squared (R²), is a measure of how well the regression line fits the data points. While a higher R² value is generally better, there is no universal "acceptable" value as it can depend on the application and regulatory requirements.[9] However, in many analytical chemistry applications, an R² value of ≥ 0.99 is often considered indicative of good linearity. It is important to also evaluate the residuals of the calibration curve to ensure there is no systematic trend.

Q3: Can the concentration of the DMP-d6 internal standard affect the linearity of the target analyte's calibration curve?

Yes, the concentration of the internal standard can impact the linearity of the calibration curve. It is crucial to add a consistent and appropriate amount of the internal standard to all samples and standards.[13] An excessively high concentration of the internal standard could potentially lead to detector saturation for the internal standard itself, which would affect the response ratios and the linearity of the calibration curve for the target analyte.

Q4: My calibration curve shows a "tailing" at the lower concentrations. What could be the cause?

Tailing of the calibration curve at lower concentrations, where the response is less than expected, is often indicative of active sites in the GC system.[5][13] At low concentrations, a significant portion of the analyte can be adsorbed by these active sites, leading to a reduced signal. As the concentration increases, these sites become saturated, and the response becomes more linear. To address this, follow the troubleshooting steps for "Active Sites in the GC System" mentioned in the guide above, such as cleaning the inlet liner and conditioning the column.

Q5: The response of my DMP-d6 internal standard is inconsistent across my sample batch. What should I investigate?

Inconsistent internal standard response can be caused by several factors:

• Inconsistent addition of the internal standard: Double-check your procedure for adding the internal standard to ensure a consistent amount is added to every vial.

• Matrix effects: Different samples may have varying matrix components that suppress or enhance the ionization of DMP-d6.

• Sample preparation variability: Inconsistent extraction recovery of the internal standard can lead to variable responses.

• Deuterium exchange: As mentioned earlier, the deuterium atoms may be exchanging with hydrogen atoms.[4]

To troubleshoot, you can prepare a set of quality control samples with a known amount of DMP-d6 in a blank matrix to assess for variability.

Quantitative Data Summary

The following table summarizes typical linearity data for phthalate analysis. While specific to the cited phthalates, this data can serve as a reference for what to expect for a Dimethyl phthalate-d6 calibration curve under similar conditions.

Analyte	Linearity Range	Correlation Coefficient (R²)	Analytical Method	Reference
Dibutyl phthalate (DBP)	0.05 - 1 mg/L	0.998	GC/MS/MS	[8]
Benzyl butyl phthalate (BBP)	0.05 - 1 mg/L	0.998	GC/MS/MS	[8]
Bis(2-ethylhexyl) phthalate (DEHP)	0.05 - 1 mg/L	0.998	GC/MS/MS	[8]
Dimethyl phthalate (DMP)	1 µg/L - 1000 µg/L	> 0.99	LC-GC-MS	[14]
Diethyl phthalate (DEP)	1 µg/L - 1000 µg/L	> 0.99	LC-GC-MS	[14]
Dibutyl phthalate (DBP)	1 µg/L - 1000 µg/L	> 0.99	LC-GC-MS	[14]

Experimental Protocols

Protocol: Preparation of Dimethyl phthalate-d6 Calibration Curve

This protocol outlines the steps for preparing calibration standards for Dimethyl phthalate-d6 for analysis by GC-MS.

Materials:

• Dimethyl phthalate-d6 (DMP-d6) certified standard

• High-purity solvent (e.g., hexane, isooctane, or methanol)

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

• Autosampler vials with Teflon-lined caps

Procedure:

• Preparation of Stock Standard Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of pure DMP-d6 standard material.

  • Dissolve the material in the chosen solvent in a 10 mL volumetric flask.

  • Ensure the standard is completely dissolved, then dilute to the mark with the solvent. This will be your stock standard.

• Preparation of Intermediate Standard Solution (e.g., 100 µg/mL):

  • Pipette 10 mL of the 1000 µg/mL stock standard solution into a 100 mL volumetric flask.

  • Dilute to the mark with the solvent and mix thoroughly.

• Preparation of Working Calibration Standards:

  • Prepare a series of at least five calibration standards by performing serial dilutions of the intermediate standard solution. The concentration range should bracket the expected concentration of your samples. An example dilution scheme is provided below:

Calibration Standard	Concentration (µg/mL)	Volume of 100 µg/mL Intermediate Standard	Final Volume (in solvent)
1	0.5	50 µL	10 mL
2	1.0	100 µL	10 mL
3	5.0	500 µL	10 mL
4	10.0	1.0 mL	10 mL
5	25.0	2.5 mL	10 mL
6	50.0	5.0 mL	10 mL

• Transfer to Autosampler Vials:

  • Transfer an aliquot of each working calibration standard into an autosampler vial and cap securely.

• Analysis:

  • Analyze the calibration standards using your established GC-MS method, starting from the lowest concentration and proceeding to the highest.

  • Construct a calibration curve by plotting the peak area response versus the concentration.

  • Evaluate the linearity of the curve by calculating the R-squared (R²) value and examining the residuals.

Visualizations

Caption: Troubleshooting workflow for non-linear calibration curves.

Caption: Key factors influencing calibration curve linearity.

References

• 1. epa.gov [epa.gov]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov.tw [fda.gov.tw]
• 7. shimadzu.co.uk [shimadzu.co.uk]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. youtube.com [youtube.com]
• 13. cpsc.gov [cpsc.gov]
• 14. New analytical method for determination of phthalates in wastewater by on line lc-gc-ms using the totad interface and fraction collector [ri.conicet.gov.ar]

Common interferences in the analysis of Dimethyl phthalate-d6

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common interferences encountered during the analysis of Dimethyl phthalate-d6 (DMP-d6). Dimethyl phthalate-d6 is a deuterated form of Dimethyl phthalate (B1215562) (DMP), a common plasticizer, and is frequently used as an internal standard in quantitative analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Accurate quantification of DMP-d6 is critical for the reliable determination of target analytes. This guide will help you identify and resolve common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of interferences observed in the analysis of Dimethyl phthalate-d6?

A1: The most prevalent interferences in the analysis of DMP-d6 are:

• Matrix Effects: This is a major concern in LC-MS analysis, where co-eluting compounds from the sample matrix can either suppress or enhance the ionization of DMP-d6, leading to inaccurate quantification.[2][3][4][5][6] Electrospray ionization (ESI) is particularly susceptible to these effects.[3]

• Co-eluting Compounds: In both GC-MS and LC-MS, other compounds in the sample or from background sources can have similar retention times to DMP-d6, potentially causing overlapping peaks and interfering with accurate peak integration.[2][7]

• Background Contamination: Phthalates are ubiquitous in laboratory environments, originating from plastics, solvents, and other lab consumables. This can lead to the presence of native (non-deuterated) DMP, which may interfere with the analysis of DMP-d6, especially if there is isotopic impurity in the standard.

• Isotopic Instability: While generally stable, there can be concerns about the potential for deuterium-hydrogen exchange, which could alter the mass-to-charge ratio of the internal standard and affect quantification.[8]

Q2: How can I identify if my DMP-d6 signal is affected by matrix effects?

A2: You can qualitatively and quantitatively assess matrix effects using the following methods:

• Post-Column Infusion: This technique provides a qualitative assessment of where ion suppression or enhancement occurs throughout a chromatographic run. A constant flow of DMP-d6 is infused into the mobile phase after the analytical column and before the mass spectrometer. A blank matrix extract is then injected. Any deviation in the DMP-d6 baseline signal indicates the retention times at which matrix components are causing ionization interference.[2][9][10][11]

• Post-Extraction Spike: This method offers a quantitative measure of matrix effects. The response of DMP-d6 in a pre-extracted blank matrix is compared to the response of DMP-d6 in a clean solvent. The ratio of these responses, known as the matrix factor, indicates the degree of ion suppression or enhancement.[2][5]

Q3: What are common sources of background contamination for phthalates in the lab?

A3: Phthalates are pervasive in laboratory settings. Common sources include:

• Plastic lab consumables (e.g., pipette tips, centrifuge tubes, vials).

• Solvents and reagents.

• Tubing in LC systems.

• Septa in vials.

• Laboratory air and dust.

• Personal care products used by lab personnel.

To minimize background contamination, it is crucial to use phthalate-free consumables, high-purity solvents, and maintain a clean laboratory environment.

Troubleshooting Guides

Issue 1: Inconsistent or Unstable Dimethyl Phthalate-d6 Response

If you are observing a variable response for your DMP-d6 internal standard across a batch of samples, it can compromise the accuracy of your quantitative results. This variability can be a significant issue in bioanalysis.[8]

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent DMP-d6 response.

Detailed Steps:

• Verify Internal Standard Preparation and Addition:

  • Ensure the DMP-d6 stock and working solutions were prepared correctly and are not degraded.

  • Confirm that the internal standard is being added consistently to all samples and standards. Automated liquid handlers should be checked for accuracy and precision.

• Assess Instrument Performance:

  • Check for any leaks in the LC or GC system.

  • Clean the mass spectrometer's ion source, as contamination can lead to signal instability.

  • Perform system suitability tests with a pure DMP-d6 solution to ensure the instrument is performing correctly.

• Investigate Matrix Effects:

  • If the variability is more pronounced in certain samples, it is likely due to matrix effects.

  • Use the post-column infusion technique to identify regions of ion suppression or enhancement.

  • Quantify the matrix effect using the post-extraction spike method.

Issue 2: Suspected Co-elution with an Interfering Compound

If you observe a distorted peak shape for DMP-d6 or a sudden increase in its response that is not attributable to matrix effects, a co-eluting interference may be the cause.

Troubleshooting Workflow:

Caption: Troubleshooting co-elution with DMP-d6.

Detailed Steps:

• Review Chromatograms: Carefully examine the peak shape of DMP-d6 in affected samples. Look for shoulders, split peaks, or an unusually broad peak.

• Modify Chromatographic Method:

  • GC-MS: Adjust the temperature program (e.g., slower ramp rate) to improve separation.

  • LC-MS: Modify the mobile phase gradient (e.g., shallower gradient).

  • Consider using a different analytical column with a different stationary phase chemistry to alter selectivity.

• Examine Mass Spectra:

  • Acquire full scan mass spectra across the DMP-d6 peak to identify any additional ions that may indicate a co-eluting compound.

  • If using tandem MS, ensure that the selected transitions are specific to DMP-d6 and do not have contributions from other compounds.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

Objective: To quantify the extent of ion suppression or enhancement on the DMP-d6 signal from a specific sample matrix.

Materials:

• Blank matrix (e.g., plasma, urine) from at least six different sources

• DMP-d6 standard solution

• Clean solvent (e.g., methanol, acetonitrile)

• Sample preparation materials (e.g., protein precipitation solvent, SPE cartridges)

Procedure:

• Prepare two sets of samples:

  • Set A (Spiked in Solvent): Add a known amount of DMP-d6 to a clean solvent.

  • Set B (Spiked in Matrix): Extract multiple batches of the blank matrix using your established sample preparation protocol. After extraction, spike the resulting clean extract with the same known amount of DMP-d6 as in Set A.

• Analyze both sets of samples using your LC-MS/MS or GC-MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of DMP-d6 in Set B) / (Peak Area of DMP-d6 in Set A)

• Interpret the results:

  • MF = 1: No significant matrix effect.

  • MF < 1: Ion suppression.

  • MF > 1: Ion enhancement.

Data Presentation:

Matrix Source	Peak Area (Set A - Solvent)	Peak Area (Set B - Matrix)	Matrix Factor	% Ion Suppression/Enhancement
Donor 1	1,200,000	960,000	0.80	20% Suppression
Donor 2	1,210,000	847,000	0.70	30% Suppression
Donor 3	1,195,000	1,314,500	1.10	10% Enhancement
...	...	...	...	...

Protocol 2: Method of Standard Additions to Mitigate Matrix Effects

Objective: To accurately quantify an analyte in the presence of significant and variable matrix effects by creating a calibration curve within the sample matrix itself.[12][13][14][15][16]

Procedure:

• Divide a single sample into several equal aliquots.

• Add increasing, known amounts of a standard solution of the analyte to each aliquot, leaving one aliquot un-spiked.

• Add a constant amount of DMP-d6 to each aliquot.

• Analyze all aliquots using your established method.

• Plot the instrument response (analyte peak area / DMP-d6 peak area) against the concentration of the added standard.

• Extrapolate the linear regression line to the x-axis. The absolute value of the x-intercept is the concentration of the analyte in the original, un-spiked sample.

Logical Relationship Diagram:

Caption: Workflow for the method of standard additions.

By following these troubleshooting guides and experimental protocols, researchers can effectively identify, understand, and mitigate common interferences in the analysis of Dimethyl phthalate-d6, leading to more accurate and reliable analytical results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. gcms.cz [gcms.cz]
• 8. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. alpha-measure.com [alpha-measure.com]
• 15. alpha-measure.com [alpha-measure.com]
• 16. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of Dimethyl Phthalate-d6 as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is paramount. In chromatographic analysis, particularly when coupled with mass spectrometry, the use of a stable isotope-labeled internal standard (IS) is a critical component for achieving robust and reliable results. This guide provides an objective comparison of Dimethyl phthalate-d6 (DMP-d6) with other commonly employed internal standards for the analysis of phthalates and other semi-volatile organic compounds.

The ideal internal standard is an isotopically labeled version of the analyte of interest, as it exhibits similar chemical and physical properties, including extraction efficiency, and ionization response, thus effectively compensating for variations during sample preparation and analysis. DMP-d6, a deuterated analog of Dimethyl phthalate (B1215562), serves as a reliable IS for a range of analytical applications, particularly in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies.

This comparison guide synthesizes experimental data from various studies to evaluate the performance of DMP-d6 against other deuterated internal standards across key validation parameters.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is crucial for method accuracy and precision. While Dimethyl phthalate-d6 is a suitable choice for the analysis of its non-labeled counterpart and structurally similar compounds, other deuterated phthalates are also frequently utilized. The following table summarizes the performance of various internal standards as reported in scientific literature.

Internal Standard	Analyte(s)	Matrix	Analytical Method	Key Performance Findings	Reference
Dimethyl phthalate-d6 (DMP-d6)	Dimethyl phthalate	Not specified	GC-MS	Equimolar amounts of deuterated standards may exhibit lower response factors compared to their non-deuterated counterparts.	[1]
Diethyl phthalate-d4 (DEP-d4)	Phthalates	Coffee Brew	GC-MS	Used as an internal and surrogate standard to avoid instrumental drift. Recoveries were reported to be 83 ± 5%.	[2]
Dibutyl phthalate-d4 (DBP-d4)	Phthalates	Indoor Air	GC-MS	Demonstrated the highest linearity (R² > 0.9953) for five target phthalates when compared with BBP-d4 and DEHP-d4, making it the most suitable IS in that study.	[3][4]
Benzyl butyl phthalate-d4 (BBP-d4)	Phthalates	Indoor Air	GC-MS	Showed good linearity (R² in the range of 0.9900–0.9993) but was outperformed by DBP-d4 in a direct comparison.	[3]
bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Phthalates	Coffee Brew, Indoor Air	GC-MS	Employed as an internal and surrogate standard. Showed good linearity (R² in the range of 0.9891–0.9992) in indoor air analysis.	[2][3]
Monobutyl Phthalate-d4 (MBP-d4)	Phthalates	Various	GC-MS, LC-MS/MS	Significantly improves accuracy and precision by compensating for matrix effects and variations in extraction and instrument response.	[5]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable analytical data. Below are representative methodologies for the analysis of phthalates using deuterated internal standards.

Protocol 1: GC-MS Analysis of Phthalates in Coffee Brew

This protocol provides a liquid-liquid extraction method for the determination of various phthalates.

1. Sample Preparation and Extraction:

• To 15 mL of coffee brew, add a known volume (e.g., 150 µL) of a surrogate standard solution containing Diethyl phthalate-d4 and bis(2-ethylhexyl) phthalate-d4.

• Perform liquid-liquid extraction three times using 10 mL of hexane (B92381) in a separatory funnel.

• Combine the hexane extracts and evaporate to a small volume using a rotary evaporator at 36 ± 1 °C.

• Dry the residue under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume (e.g., 150 µL) of a hexane solution containing the internal standards at a specified concentration (e.g., 10 µg/L).[2]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC System or equivalent.

• Mass Spectrometer: Agilent 5975C GC/MSD or equivalent.

• Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is often used for phthalate analysis.

• Injector: Splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Optimized for the separation of target phthalates.

• Ionization Mode: Electron Impact (EI).

• MS Detection: Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[2]

Protocol 2: Analysis of Phthalates in Indoor Air by Solid-Phase Extraction and GC-MS

This protocol outlines a method for trapping and analyzing phthalates from air samples.

1. Sample Collection and Preparation:

• Draw a known volume of air through a solid-phase extraction (SPE) cartridge (e.g., styrene-divinylbenzene copolymer).

• Spike the collected sample with a known amount of a deuterated internal standard solution (e.g., Dibutyl phthalate-d4).

• Elute the phthalates and the internal standard from the SPE cartridge with a suitable solvent (e.g., acetone).

• Concentrate the eluate under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of solvent for GC-MS analysis.

2. GC-MS Analysis:

• Follow the general GC-MS conditions as described in Protocol 1, with optimization of the temperature program and SIM ions specific to the target analytes and internal standard. The use of DBP-d4 has been shown to provide excellent linearity for a range of phthalates in this application.[3][4]

Visualizing the Workflow and Logic

To better illustrate the experimental process and the rationale behind using internal standards, the following diagrams are provided.

Caption: Experimental workflow for phthalate analysis using an internal standard.

Caption: Logical relationship of internal standard correction in quantitative analysis.

References

• 1. eacademic.ju.edu.jo [eacademic.ju.edu.jo]
• 2. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Head-to-Head Battle of Analytical Standards: Dimethyl Phthalate-d6 vs. 13C-Labeled Dimethyl Phthalate

For researchers, scientists, and professionals in drug development, the precise quantification of analytes is paramount. The choice of an internal standard is a critical factor in achieving accurate and reliable results, particularly in mass spectrometry-based methods. This guide provides an in-depth comparison of two commonly used isotopically labeled internal standards for Dimethyl Phthalate (B1215562) (DMP): Deuterium-labeled Dimethyl Phthalate (DMP-d6) and Carbon-13-labeled Dimethyl Phthalate (13C-DMP).

The ideal internal standard should exhibit physicochemical properties identical to the analyte of interest, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This co-behavior allows for the accurate correction of variations that can occur during the analytical process. While both DMP-d6 and 13C-DMP are used for this purpose, their inherent isotopic differences can lead to significant variations in analytical performance.

Executive Summary: The Isotope Effect and Its Analytical Implications

The core difference between deuterated and 13C-labeled standards lies in the "isotope effect." The substantial mass difference between hydrogen (¹H) and deuterium (B1214612) (²H or D) can alter the physicochemical properties of the molecule. This can lead to chromatographic separation between the deuterated standard and the native analyte, a phenomenon less pronounced with 13C-labeling where the relative mass difference is smaller.[1][2] Consequently, 13C-labeled standards are generally considered the superior choice for assays demanding the highest levels of accuracy and reliability.[3][4]

Physicochemical Properties

A fundamental understanding of the physicochemical properties of both the native analyte and the isotopically labeled standards is crucial for method development.

Property	Dimethyl Phthalate (DMP)	Dimethyl Phthalate-d6 (DMP-d6)	13C-Labeled Dimethyl Phthalate
Molecular Formula	C₁₀H₁₀O₄	C₁₀H₄D₆O₄	Varies (e.g., ¹³C₂C₈H₁₀O₄, ¹³C₆C₄H₁₀O₄)
Molecular Weight	~194.18 g/mol	~200.22 g/mol	Varies depending on the number of 13C atoms
Boiling Point	~282-284 °C	~282 °C	Expected to be very similar to native DMP
Melting Point	~2-6 °C	~2 °C	Expected to be very similar to native DMP
Density	~1.19 g/cm³	~1.214 g/mL at 25 °C	Expected to be very similar to native DMP

Performance Characteristics: A Comparative Analysis

While direct head-to-head experimental data comparing DMP-d6 and 13C-DMP is limited in publicly available literature, the established principles of isotope dilution mass spectrometry and data from similar compounds allow for a robust comparison of their expected performance.

Performance Metric	Dimethyl Phthalate-d6 (DMP-d6)	13C-Labeled Dimethyl Phthalate	Rationale & Supporting Evidence
Chromatographic Co-elution	Potential for partial separation from native DMP.[5][6]	Expected to co-elute perfectly with native DMP.[7][8]	The C-D bond is slightly stronger and less polar than the C-H bond, which can lead to earlier elution in reverse-phase chromatography.[7] This separation can lead to inaccurate quantification if the analyte and internal standard are affected differently by matrix effects at slightly different retention times.[6]
Isotopic Stability	Generally stable, but H/D exchange is a possibility under certain conditions.[6]	Highly stable with no risk of isotopic exchange.[4]	The C-¹³C bond is not susceptible to exchange under typical analytical conditions, ensuring the integrity of the labeled standard throughout the analysis.
Matrix Effect Compensation	Can be effective, but chromatographic shifts may lead to differential ion suppression or enhancement between the analyte and the standard.[6]	Theoretically superior due to identical elution profiles, leading to more accurate compensation for matrix effects.[8]	For accurate compensation, the internal standard must experience the same matrix effects as the analyte. Co-elution is a critical factor for achieving this.
Commercial Availability & Cost	More widely available and often less expensive.[4]	Availability is increasing, but can be more costly to synthesize.[9]	The synthesis of 13C-labeled compounds can be more complex and expensive than deuteration.

Experimental Protocols: A Generalized Approach

While a specific protocol directly comparing both standards for DMP analysis is not available, the following outlines a general experimental workflow for the quantification of DMP in a biological matrix (e.g., urine) using either standard with LC-MS/MS.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of urine sample, add a known amount of the internal standard (either DMP-d6 or 13C-DMP).

• Add 2 mL of a suitable extraction solvent (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for phthalate analysis.

  • Mobile Phase: A gradient elution with water and methanol (B129727) or acetonitrile, often with a modifier like ammonium (B1175870) acetate (B1210297) or formic acid.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor and product ion transitions for DMP, DMP-d6, and 13C-DMP would be monitored.

MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Dimethyl Phthalate (DMP)	[M+H]⁺ or [M+Na]⁺	Specific fragment ions
Dimethyl Phthalate-d6	[M+H]⁺ or [M+Na]⁺ (mass shifted by 6 Da)	Corresponding mass-shifted fragment ions
13C-Labeled DMP	[M+H]⁺ or [M+Na]⁺ (mass shifted by the number of 13C atoms)	Corresponding mass-shifted fragment ions

Visualization of Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

References

• 1. repository.unair.ac.id [repository.unair.ac.id]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Inter-laboratory Performance Using Deuterated Phthalate Internal Standards

This guide provides a comparative overview of analytical performance for the quantification of phthalates using deuterated internal standards, with a focus on compounds like Dimethyl phthalate-d6 (DMP-d6). Given the ubiquitous nature of phthalates and the potential for sample contamination, the use of isotopically labeled internal standards is a critical component of robust and accurate analytical methods.[1][2] This document is intended for researchers, scientists, and drug development professionals involved in the analysis of phthalates in various matrices.

The data presented here is a synthesis of performance characteristics reported in various proficiency testing schemes, round-robin tests, and method validation studies. While a single, comprehensive inter-laboratory comparison focusing solely on Dimethyl phthalate-d6 was not identified, the collective data provides a clear indication of the expected performance of modern analytical techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), that employ this methodology. Dimethyl phthalate-d6 is a deuterium-labeled version of Dimethyl phthalate (B1215562) and is often used as an internal standard for quantitative analysis.[3]

Comparative Performance Data

The use of deuterated internal standards like DMP-d4 and other phthalate analogs significantly improves the accuracy and precision of phthalate analysis by compensating for matrix effects and variations in extraction efficiency and instrument response.[2][4] The following table summarizes typical performance data from studies and proficiency tests utilizing these internal standards for the analysis of Dimethyl phthalate (DMP) and other phthalates.

Analyte	Matrix	Analytical Method	Inter-laboratory Reproducibility (RSDR)	No. of Laboratories	Reference
Phthalate Biomarkers	Urine	Not Specified	17-26%	28	[5]
Dimethyl phthalate	Building Product Emissions	TD-GC-MS	63%	Not Specified	[6]
Di(2-ethylhexyl) phthalate (DEHP)	Fish Muscle	Not Specified	~6.5% (Calculated from reported data)	3	[1]
Di-isodecyl phthalate (DIDP)	Cooking Oil	Not Specified	Not Specified	Multiple	[7]
Various Phthalates	Indoor Air	TD-GC-MS / Solvent Extraction-GC-MS	Acceptable Deviation	Not Specified	[8]

Note: RSDR refers to the relative standard deviation under reproducibility conditions (between different laboratories). The variability in RSDR highlights the importance of standardized protocols and participation in proficiency testing schemes to ensure data comparability.[5]

Experimental Protocols

Detailed methodologies are crucial for ensuring the consistency and comparability of results in an inter-laboratory study. The following is a generalized protocol for the analysis of phthalates in a liquid sample (e.g., wine, beverages) using a deuterated internal standard, based on common practices.[9][10][11]

1. Sample Preparation and Extraction

• Internal Standard Spiking: To a known volume of the liquid sample (e.g., 12.5 mL), add a precise amount of the deuterated internal standard solution (e.g., Dimethyl phthalate-d4).

• Liquid-Liquid Extraction: Add an appropriate extraction solvent (e.g., 10 mL of isohexane) to the sample.

• Agitation: Shake the mixture vigorously (e.g., using a vortex mixer) for at least one minute to ensure thorough mixing and transfer of the analytes to the organic phase.

• Phase Separation: Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

• Extraction Collection: Carefully transfer the organic layer (supernatant) to a clean tube.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to concentrate the extract.

• Reconstitution: Reconstitute the dried extract in a known volume of a suitable solvent for injection into the analytical instrument.

2. Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC):

  • Column: A low-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is commonly used.

  • Injector: Operate in splitless mode to maximize sensitivity.

  • Temperature Program: A temperature gradient is employed to separate the different phthalates. For example, start at 100°C, hold for 1 minute, then ramp up to 300°C.[10]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI) ionization is typically used.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is employed for enhanced sensitivity and selectivity by monitoring characteristic ions for each phthalate and its deuterated internal standard.

  • Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in prepared standards. The concentration of the analyte in the unknown samples is then determined from this curve.

Visualizations

The following diagrams illustrate the typical workflow for phthalate analysis and the logical relationship in the quantification process.

Analytical workflow for phthalate quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Making sure you're not a bot! [opus4.kobv.de]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 10. oiv.int [oiv.int]
• 11. oiv.int [oiv.int]

A Comparative Guide to Analytical Methods for the Determination of Dimethyl Phthalate: Focusing on Limits of Detection and Quantification

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of chemical compounds are paramount. This guide provides a comparative overview of various analytical methods for the determination of Dimethyl Phthalate (B1215562) (DMP), with a specific focus on the Limit of Detection (LOD) and Limit of Quantification (LOQ). While the topic of interest is Dimethyl phthalate-d6 (DMP-d6), it is crucial to understand that DMP-d6 is a deuterated form of DMP, most commonly used as an internal standard in analytical methods to improve the accuracy and precision of the quantification of DMP. Therefore, dedicated studies on the LOD and LOQ of DMP-d6 as a target analyte are scarce. This guide will focus on the analytical methods for DMP, which are directly applicable to the use of DMP-d6 as an internal standard.

The selection of an appropriate analytical method depends on various factors, including the sample matrix, the required sensitivity, and the available instrumentation. This guide presents data from several studies employing techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC), and Reversed-Phase Thin-Layer Chromatography (RP-TLC)/Densitometry.

Quantitative Data Summary

The following table summarizes the reported LOD and LOQ values for Dimethyl Phthalate (DMP) using different analytical methods and in various sample matrices. This allows for a direct comparison of the performance of each technique.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
RP-TLC/Densitometry	Not specified	0.035 ng/band	0.106 ng/band
HPLC/UV	Plastic Toys	0.08 ng	0.54 ng
GC-MS	Polymer Materials	Not specified	3.46 µg/mL to 10.10 µg/mL for phthalates
GC-ECD	Polymer Materials	4.29 µg/mL	Not specified
LC-MS/MS	Food Simulants	Not specified	0.025 ng/mL
Indirect competitive ELISA	Water Samples	0.01 ng/mL	Not specified
LC-MS/MS	Foods	Not specified	0.05 ppm (Beverage, Infant foods, etc.), 0.1 ppm (Oils and fats)
GC-IT/MS	Water	1-8 ng/mL	5-14 ng/mL
SPME-GC-MS	Beverages	0.07 ng/mL	Not specified
LC-GC-MS	Wastewater	1.4 µg/L	Not specified

Detailed Experimental Protocols

Below are detailed methodologies for some of the key experiments cited in the table, providing insights into the experimental conditions used to achieve the reported LOD and LOQ values.

RP-TLC/Densitometry Method

• Objective: To develop a robust method for the quantification of phthalates.

• Methodology:

  • Chromatography: Reversed-Phase Thin-Layer Chromatography (RP-TLC) was performed on pre-coated plates.

  • Mobile Phase: A suitable mobile phase was used to achieve separation of Dimethyl Phthalate.

  • Detection: Densitometry was used for the quantification of the separated DMP. The wavelength for detection was 275 nm.[1]

  • Linearity: The method was found to be linear over a concentration range of 2.0–200 ng/band.[1]

  • LOD and LOQ Calculation: The LOD and LOQ were determined from the calibration curve using the formulae 3.3 σ/S and 10 σ/S, respectively, where σ is the residual error and S is the slope of the calibration curve.[1]

HPLC/UV Method for Phthalates in Plastic Toys

• Objective: To develop an HPLC/UV method for the analysis of nine phthalates in plastic toys.

• Methodology:

  • Instrumentation: An Agilent 1290 Infinity Method Development Solution was used.

  • Column: A phenyl-hexyl column was used for separation.

  • Mobile Phase: A ternary gradient was employed.

  • Detection: UV detection was used for the quantification of phthalates.

  • LOD and LOQ Determination: The LOD and LOQ were determined by injecting low-level amounts of phthalates.[2]

GC-MS and GC-ECD Methods for Phthalates in Polymer Materials

• Objective: To compare GC-MS and GC-ECD methods for the determination of phthalates in polymer materials.

• Methodology:

  • Sample Preparation: Ultrasonic extraction was used for sample preparation.

  • GC-MS Analysis:

    • Instrumentation: A gas chromatograph coupled with a mass spectrometer.

    • LOD Values: Ranged from 3.46 µg/mL to 10.10 µg/mL for different phthalates.[3][4][5]

  • GC-ECD Analysis:

    • Instrumentation: A gas chromatograph with an electron capture detector.

    • LOD for DMP: 4.29 µg/mL.[4]

LC-MS/MS Method for Phthalates in Food Simulants

• Objective: To develop a novel LC-MS/MS method for the quantification of 29 phthalate esters in food simulants.

• Methodology:

  • Instrumentation: A QTRAP 6500+ system was used.

  • Sample Preparation: Laboratory methods were improved to reduce background contamination.

  • LOQ: Achieved LOQs as low as 0.025 ng/mL for most phthalates.[6]

  • Chromatography: A 20-minute gradient run using a reversed-phase LC column was employed to separate 9 PE isomers.[6]

Workflow Visualization

The following diagram illustrates a generalized experimental workflow for the determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for an analytical method.

Caption: General workflow for determining LOD and LOQ.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. agilent.com [agilent.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. sciex.com [sciex.com]

A Comparative Guide to Certified Reference Materials for Dimethyl Phthalate-d6 Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of Dimethyl phthalate (B1215562), the selection of a suitable deuterated internal standard is a critical step to ensure data accuracy and reliability. Dimethyl phthalate-d6 (DMP-d6) serves as an excellent internal standard for chromatographic analysis, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comparative overview of commercially available Certified Reference Materials (CRMs) for Dimethyl phthalate-d6, summarizing their key characteristics to aid in the selection process.

Comparison of Certified Reference Materials for Dimethyl Phthalate-d6

The selection of a CRM is a crucial step in developing robust and reliable analytical methods. The following table summarizes the specifications of Dimethyl phthalate-d6 CRMs from various leading suppliers. While direct performance comparisons from independent studies are limited in publicly available data, this guide consolidates the available information to facilitate an informed decision.

Supplier	Product Name	CAS Number	Isotopic Purity	Chemical Purity	Format	Certification
Sigma-Aldrich	Dimethyl-d6 phthalate	85448-30-2	98 atom % D	-	Neat	-
MedChemExpress	Dimethyl phthalate-d6	85448-30-2	-	-	Neat	-
LGC Standards	Dimethyl Phthalate-3,4,5,6-d4	93951-89-4	-	-	Neat	ISO 17034[1]
AccuStandard	Dimethyl phthalate (DMP)	131-11-3	N/A	-	Solution	ISO 17034[2][3][4]
Cambridge Isotope Laboratories, Inc.	Dimethyl-d6 phthalate	-	98%	-	Solution	ISO 17034, ISO/IEC 17025[5]

Note: Information on chemical purity and isotopic purity is not always publicly available on the product pages and may require consulting the Certificate of Analysis.

Experimental Protocols

The use of a deuterated internal standard like Dimethyl phthalate-d6 is essential for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response. Below are detailed methodologies for key experiments where DMP-d6 would be utilized.

Experimental Protocol 1: Analysis of Phthalates in Wine by GC-MS

This method is applicable for the detection and quantification of various phthalates in wine samples using a deuterated internal standard.

1. Sample Preparation:

• To 12.5 mL of the wine sample in a 50 mL centrifuge tube, add 10 mL of isohexane.

• Spike the sample with a known concentration of Dimethyl phthalate-d6 solution.

• Shake the mixture vigorously for at least one minute.

• Allow the phases to separate. This can be accelerated by placing the tube in a 50°C ultrasonic bath for 30 minutes.

• Recover 8 mL of the upper organic phase and transfer it to a 10 mL test tube.

• Concentrate the extract under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of isohexane for GC-MS analysis.

2. GC-MS Conditions:

• GC Column: 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injector Temperature: 280°C in splitless mode.

• Oven Temperature Program: Start at 80°C for 1 minute, ramp to 200°C at 20°C/min, then to 300°C at 10°C/min, and hold for 8 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 250°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Key ions for Dimethyl phthalate are m/z 163 and 194, and for Dimethyl phthalate-d6, m/z 167 and 200.

Experimental Protocol 2: Analysis of Phthalates in Coffee Brew by GC-MS

This protocol describes the determination of phthalates in coffee samples.

1. Sample Preparation:

• To 15 mL of coffee brew, add a known amount of Dimethyl phthalate-d6 as an internal standard.

• Perform a liquid-liquid extraction three times with 10 mL of hexane (B92381) each time.

• Combine the hexane extracts and evaporate to a small volume using a rotary evaporator at 36 ± 1 °C.

• Dry the residue completely under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of hexane for injection.[6]

2. GC-MS Conditions:

• GC Column: Fused-silica capillary column SLB5 (30 m x 0.25 mm i.d. x 0.5 μm).[6]

• Carrier Gas: Helium at 21 mL/min.[6]

• Injection Mode: Splitless.[6]

• MS Acquisition: Selected Ion Monitoring (SIM) mode.[6]

Experimental Protocol 3: Analysis of Phthalates in Distilled Beverages by LC-MS/MS

This method is a "dilute and shoot" approach for the rapid analysis of phthalates in distilled beverages.

1. Sample Preparation:

• Dilute the distilled beverage sample with the mobile phase.

• Add a known concentration of Dimethyl phthalate-d6 as the internal standard.

• The sample is then ready for injection into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• LC Column: A reversed-phase column suitable for phthalate separation.

• Mobile Phase: A gradient of methanol (B129727) and water with a suitable modifier like ammonium (B1175870) acetate.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for both Dimethyl phthalate and Dimethyl phthalate-d6 should be optimized for the instrument being used.

Visualizing the Workflow

To aid in the understanding of the processes involved, the following diagrams illustrate the logical relationships and workflows.

A typical workflow for selecting a Certified Reference Material.

References

• 1. Phthalates Reference Materials | LGC Standards [lgcstandards.com]
• 2. accustandard.com [accustandard.com]
• 3. accustandard.com [accustandard.com]
• 4. accustandard.com [accustandard.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. medchemexpress.com [medchemexpress.com]

Performance of Dimethyl Phthalate-d6 as an Internal Standard in Diverse Sample Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Dimethyl phthalate-d6 (DMP-d6) performance as an internal standard in the analysis of phthalates across various sample matrices. The use of isotopically labeled internal standards is crucial for accurate quantification in complex samples, as they compensate for analyte loss during sample preparation and for matrix effects in the analytical instrument.[1] This document offers a comparative overview of DMP-d6 and other commonly used deuterated internal standards, supported by experimental data and detailed methodologies.

Comparative Performance of Deuterated Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of analytical methods. Deuterated analogs of the target analytes are considered the gold standard, as they exhibit similar chemical and physical properties to the native compounds, ensuring they behave similarly during extraction and analysis.[1] While extensive comparative studies are limited, the available data indicates that deuterated phthalates, including DMP-d6, offer reliable performance.

The following table summarizes the performance characteristics of various deuterated internal standards for phthalate (B1215562) analysis, compiled from multiple studies. It is important to note that performance can vary depending on the specific matrix, extraction method, and analytical instrumentation used.

Internal Standard	Sample Matrix	Recovery (%)	Matrix Effect (%)	Linearity (R²)	Analytical Method	Reference
Dimethyl phthalate-d6 (DMP-d6)	Not Specified	Not Specified	Not Specified	Not Specified	GC-MS	[2]
Diethyl phthalate-d4 (DEP-d4)	Coffee Brew	>78	Not Reported	>0.99	GC-MS	[3]
Dibutyl phthalate-d4 (DBP-d4)	Indoor Air	91.3 - 99.9	Not Reported	>0.9953	GC-MS	[4]
Benzyl butyl phthalate-d4 (BBP-d4)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[1]
bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Coffee Brew	>78	Not Reported	>0.99	GC-MS	[3]

Note: "Not Specified" indicates that the specific performance data for the internal standard was not explicitly reported in the cited literature, although the compound was used as an internal standard. The reported recovery for DEP-d4 and DEHP-d4 in coffee brew represents the overall method recovery.

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical results. Below are representative experimental protocols for the analysis of phthalates using a deuterated internal standard.

Protocol 1: Analysis of Phthalates in Coffee Brew by GC-MS[3]

This method is suitable for the determination of various phthalates in a complex beverage matrix.

1. Sample Preparation:

• Spike 15 mL of coffee brew with a known amount of a surrogate internal standard solution (e.g., Diethyl phthalate-d4).

• Perform a liquid-liquid extraction three times with 10 mL of hexane (B92381).

• Combine the hexane extracts and evaporate to a small volume using a rotary evaporator at 36 ± 1 °C.

• Dry the residue under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of hexane containing the deuterated internal standard (e.g., bis(2-ethylhexyl) phthalate-d4).

2. GC-MS Analysis:

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phthalate separation (e.g., a 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: Optimized for the separation of target phthalates.

• Mass Spectrometer (MS): Operated in Single Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[3]

• Quantification: Based on the ratio of the peak area of the native phthalate to the corresponding deuterated internal standard.

Protocol 2: Analysis of Phthalates in Indoor Air by GC-MS[4]

This protocol is designed for the analysis of semi-volatile phthalates in air samples.

1. Sample Collection and Extraction:

• Collect indoor air samples by drawing a known volume of air through a solid-phase adsorbent cartridge (e.g., styrene-divinylbenzene copolymer).

• Spike the cartridge with an internal standard solution (e.g., Dibutyl phthalate-d4).

• Elute the phthalates from the cartridge with a suitable solvent (e.g., acetone).

• Concentrate the eluate to a final volume.

2. GC-MS Analysis:

• Gas Chromatograph (GC): Coupled to a mass spectrometer.

• Column: A low-bleed capillary column appropriate for phthalate analysis.

• Oven Temperature: A programmed temperature gradient to separate the target analytes.

• Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) mode.

• Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration.[4]

Visualizing the Workflow and Logic

To better illustrate the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for phthalate analysis using an internal standard.

Caption: The logical relationship for quantification using an internal standard method.

References

• 1. benchchem.com [benchchem.com]
• 2. accustandard.com [accustandard.com]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Phthalate Determination

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates is of paramount importance. Phthalates, a class of chemical compounds commonly used as plasticizers, can leach from packaging materials and manufacturing equipment into pharmaceutical products, posing potential health risks. This guide provides an objective comparison of the most prevalent analytical methods for phthalate (B1215562) determination, supported by experimental data, to assist in selecting the most suitable technique for your specific needs.

The two primary analytical techniques employed for phthalate analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with a mass spectrometer (LC-MS). The choice between these methods depends on various factors, including the specific phthalates of interest, the sample matrix, the required sensitivity, and analytical throughput.

Quantitative Performance: A Side-by-Side Comparison

Both GC-MS and HPLC-based methods offer robust and reliable quantification of phthalates. GC-MS is a widely adopted technique due to its high resolving power and the definitive identification provided by mass spectrometry.[1][2] Conversely, HPLC serves as an excellent orthogonal method, particularly for complex matrices or when there are concerns about the thermal stability of the analytes.[1]

Below is a summary of quantitative data from various studies, providing a comparative overview of the performance of different analytical methods.

Analytical Method	Phthalates Analyzed	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)	Reference
GC-MS	DMP, DEP, DBP, BBP, DEHP, DIOP	3.46 - 10.10 µg/mL	Not Reported	76 - 100	0.6 - 19	[3][4][5]
GC-ECD	DMP, DEP, DBP, BBP, DEHP, DIOP	2.97 - 4.29 µg/mL	Not Reported	76 - 100	0.6 - 19	[3][4][5]
GC-MS/MS	10 Phthalates	0.5 - 1.0 ng/L	1.5 - 3.0 ng/L	91.5 - 118.1	2.7 - 14.3	[6]
LC-MS	DMP, DEP, BBP, DBP, DEHP	0.71 - 1.94 µg/L	Not Reported	Not Reported	Not Reported	[7]
LC-MS/MS	DMP, DEP, DBP	1 ng/mL (Linearity Range)	Not Reported	Not Reported	Not Reported	[8]
LC-MS/MS	10 Phthalates	0.125 - 5 pg/µL (LLOD)	Not Reported	85 - 115	< 15	[9]
HPLC-UV	DMP, DEP, DBP, BBP, DEHP	1 - 10 µg/g (LOQ)	Not Reported	Not Reported	Not Reported	[10]
RP-TLC/Densitometry	DMP, DEP, DBP	0.035 - 0.076 ng/band	0.106 - 0.232 ng/band	97 - 103	1.13 - 1.82	[11]

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, BBP: Benzyl butyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, DIOP: Diisooctyl phthalate, DINP: Diisononyl phthalate, RSD: Relative Standard Deviation, LLOD: Lower Limit of Detection, LOQ: Limit of Quantification.

Experimental Workflow

The general workflow for phthalate analysis involves sample preparation followed by instrumental analysis. The following diagram illustrates the key steps.

References

• 1. benchchem.com [benchchem.com]
• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. redalyc.org [redalyc.org]
• 5. scielo.br [scielo.br]
• 6. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. s4science.at [s4science.at]
• 10. fda.gov [fda.gov]
• 11. jyoungpharm.org [jyoungpharm.org]

A Head-to-Head Comparison: Deuterated vs. Non-Deuterated Standards for Phthalate Analysis

A Guide for Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly for compounds like phthalates which are under regulatory scrutiny due to their potential health risks, the choice of an internal standard is a critical decision that profoundly impacts data reliability. This guide provides an objective comparison of deuterated and non-deuterated standards in phthalate (B1215562) analysis, supported by experimental data and protocols, to assist researchers in making informed decisions for their analytical needs.

The gold standard in quantitative mass spectrometry is the use of stable isotope-labeled (SIL) internal standards, with deuterium-labeled compounds being a prevalent choice.[1] This technique, known as isotope dilution mass spectrometry (IDMS), is renowned for its high precision and accuracy.[2] A deuterated internal standard is chemically identical to the analyte, with the key difference being the substitution of hydrogen atoms with their heavier isotope, deuterium.[1] This subtle modification allows the standard to closely mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection, thereby correcting for a wide range of potential errors.[1][3]

Conversely, a non-deuterated standard, often a structural analog of the analyte, is a different chemical compound. While often more accessible and less expensive, its differing physicochemical properties can lead to variations in extraction recovery and chromatographic retention times, which may not adequately compensate for matrix effects.[4]

Key Performance Differences

The primary advantage of using deuterated standards lies in their ability to compensate for variability during sample preparation and analysis, most notably matrix effects in liquid chromatography-mass spectrometry (LC-MS/MS).[5] Because a deuterated standard is nearly identical to the analyte, it experiences the same extraction losses, ionization suppression or enhancement, and instrumental variability.[3][6] This co-elution and similar behavior ensure a more accurate and precise quantification of the target phthalate.[6]

Non-deuterated standards, such as benzyl (B1604629) benzoate, have been used in phthalate analysis.[7][8] However, because their chemical structure and properties differ from the target phthalates, their ability to compensate for matrix-induced variations is limited.[9] This can lead to less accurate and reproducible results, especially in complex matrices.[10]

Data Presentation: A Quantitative Comparison

The superiority of deuterated internal standards is evident in the improved accuracy and precision of analytical measurements. The following tables summarize the quantitative performance of methods utilizing deuterated standards for phthalate analysis.

Table 1: Method Validation Parameters for Phthalate Analysis using Deuterated Standards

Parameter	Performance	Reference
Spiking Recoveries	94.3% to 105.3%	[11]
Relative Standard Deviation (RSD)	< 6.5%	[11]
Repeatability (RSD)	≤ 2.17%	[12]
Reproducibility (RSD)	≤ 2.16%	[12]
Relative Expanded Uncertainty	≤ 5.6%	[12]
Intra-day Precision (%RSD)	≤ 13.7%	[2]
Absolute Recovery (%)	> 92%	[2]
Correlation Coefficient (r²)	> 0.99	[11]

Table 2: Comparison of Analytical Performance with Deuterated vs. Non-Deuterated Standards

Parameter	Deuterated Internal Standard	Non-Deuterated Internal Standard	Reference
Matrix Effect Compensation	Excellent, co-elutes with analyte	Variable, different retention times	[4][6]
Accuracy	High, corrects for extraction and ionization variability	Can be compromised by matrix effects	[10]
Precision (%CV)	Generally lower (better)	Generally higher	[5]
Recovery Correction	Excellent, similar extraction efficiency	Variable, can lead to inconsistent recovery	[4]
Cost & Availability	Higher cost, may require custom synthesis	Generally lower cost and more readily available	[4]

Experimental data from a study on pesticide and mycotoxin analysis in complex cannabis matrices showed that when using an external standard calibration (analogous to using a non-deuterated standard that does not co-elute), accuracy values differed by more than 60% for some quality controls, and the RSD was over 50%.[10] In contrast, when deuterated internal standards were used, the accuracy fell within 25%, and RSD values dropped below 20%.[10]

Experimental Protocols

The following are generalized experimental protocols for phthalate analysis using deuterated internal standards with Gas Chromatography-Mass Spectrometry (GC-MS), a common analytical technique for these compounds.

Experimental Protocol 1: Phthalate Analysis in Beverages by GC-MS

This protocol is adapted from a method for analyzing phthalates in non-alcoholic beverages.[13]

• Sample Preparation:

  • Pipette 5.00 mL of the beverage sample into a 15 mL centrifuge tube.

  • Add 10 µL of the deuterated internal standard solution.[13]

  • Add 1.5 mL of methanol (B129727) and mix thoroughly using a vortex mixer.

  • Transfer the mixture to an extraction funnel and add 15 mL of n-hexane.

  • Shake the funnel vigorously for 7 minutes.[13]

  • Allow the phases to separate for 5 minutes. To break up any emulsion, add 0.5 mL of a 10% NaCl solution.

  • Transfer the n-hexane (organic) layer to a 50 mL centrifuge tube for analysis.[13]

• GC-MS Instrumental Analysis:

  • System: GC-MS/MS system (e.g., Thermo Fisher Scientific TRACE 1310 GC and TSQ 8000 MS).[13]

  • Column: DB5-MS (30 m × 0.25 mm × 0.25 µm) or equivalent.[13]

  • Oven Temperature Program: Start at 100°C (hold for 1 min), ramp to 280°C at 10°C/min, then ramp to 310°C at 5°C/min, and hold for 5 min.[13]

  • Injection Mode: Splitless.

  • Carrier Gas: Helium.[14]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[14]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).[14]

Experimental Protocol 2: Phthalate Analysis in Wines by GC-MS

This protocol is based on the OIV (International Organisation of Vine and Wine) method.[15]

• Sample Preparation:

  • Place 12.5 mL of the wine sample into a 50 mL centrifuge tube.[15]

  • Add 10 mL of isohexane and shake vigorously for at least one minute.

  • Allow the phases to separate (this can be accelerated in a 50°C ultrasound bath for 30 minutes).[15]

  • Transfer 8 mL of the upper organic phase to a 10 mL test tube.

  • Evaporate the solvent under a gentle stream of nitrogen at 35°C, avoiding complete dryness.

  • Reconstitute the residue in 1 mL of isohexane.

  • Add 50 µL of the deuterated internal standard solution to the extract.[15]

  • Transfer the final solution to an injection vial for GC-MS analysis.

• GC-MS Instrumental Analysis:

  • Injector Temperature: 150°C for 0.5 min, then ramp to 280°C at 200°C/min (splitless mode).[14]

  • Oven Temperature Program (for SIM mode): 100°C for 1 min, ramp to 230°C at 10°C/min, ramp to 270°C at 10°C/min (hold 2 min), ramp to 300°C at 25°C/min (hold 8 min).[14]

  • Source Temperature: 250°C.[14]

  • Transfer Line Temperature: 300°C.[14]

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for phthalate analysis using an internal standard.

Caption: Workflow for Phthalate Analysis using Internal Standards.

Conclusion

For achieving the highest degree of accuracy and precision in phthalate analysis, deuterated internal standards are unequivocally the superior choice.[1][5] Their ability to mimic the target analyte throughout the analytical process allows for effective correction of matrix effects and other procedural variabilities, leading to highly reliable and reproducible data.[3][16] While non-deuterated standards offer a lower-cost alternative, they come with a significant risk of compromised data quality, particularly in complex sample matrices. For researchers, scientists, and drug development professionals, the investment in deuterated standards is a critical step towards ensuring the integrity and validity of quantitative mass spectrometric data for phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. epa.gov [epa.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 14. oiv.int [oiv.int]
• 15. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 16. texilajournal.com [texilajournal.com]

Safety & Regulatory Compliance

Proper Disposal of Dimethyl Phthalate-d6: A Guide for Laboratory Professionals

The proper disposal of Dimethyl phthalate-d6 (DMP-d6), a deuterated form of a common plasticizer and known endocrine disruptor, is critical for ensuring laboratory safety and environmental protection.[1][2] As with its non-deuterated counterpart, DMP-d6 waste is subject to stringent regulations and must be managed as hazardous waste.[3][4][5] This guide provides essential, step-by-step procedures for the safe handling and disposal of DMP-d6 in a research environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle Dimethyl phthalate-d6 with appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat.[6][7] All handling should be performed in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[6][8]

In Case of a Spill:

• Isolate the Area: Immediately restrict access to the spill area to prevent further contamination.[9]

• Ventilate: Ensure the space is well-ventilated.[9]

• Absorb: For small spills, absorb the liquid with an inert material such as sand, silica (B1680970) gel, vermiculite, or universal binder.[6][9]

• Collect and Contain: Carefully scoop the absorbent material into a suitable, sealable, and properly labeled container for hazardous waste.[6][9]

• Decontaminate: Clean the spill area thoroughly. Refer to the decontamination protocol below.

• Prevent Entry into Waterways: Do not allow the spilled material to enter drains, sewers, or natural waterways.[6][9]

Step-by-Step Disposal Procedure

The disposal of Dimethyl phthalate-d6 is regulated under the Resource Conservation and Recovery Act (RCRA) in the United States; Dimethyl phthalate (B1215562) is designated with RCRA waste number U102.[3][4] Disposal must adhere to federal, state, and local regulations.[3][10]

Step 1: Waste Identification and Segregation

• Identify as Hazardous Waste: All waste containing Dimethyl phthalate-d6, including pure substance, contaminated solutions, and spill cleanup materials, must be classified as hazardous waste.[11][12]

• Segregate Waste Streams: Do not mix DMP-d6 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan. Keep it separate from non-hazardous and other types of chemical waste to ensure proper treatment.

Step 2: Containerization and Labeling

• Use Appropriate Containers: Collect DMP-d6 waste in a designated, leak-proof container that is compatible with the chemical. The container must be kept closed except when adding waste.[6][11]

• Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Dimethyl phthalate-d6," and any other information required by your institution and local regulations.

Step 3: On-Site Accumulation

• Store Safely: Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from incompatible materials.[7][8]

• Adhere to Time Limits: Be aware of the accumulation time limits for hazardous waste, which vary depending on your facility's generator status (e.g., Small Quantity Generator or Large Quantity Generator).[12]

Step 4: Off-Site Disposal

• Engage a Licensed Professional: Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10][11]

• Manifesting: For transport, the waste must be accompanied by a hazardous waste manifest, which tracks the waste from its point of generation to its final disposal facility.[12]

• Approved Disposal Methods: The primary approved method for the final disposal of dimethyl phthalate is high-temperature incineration.[4] Do not dispose of this chemical down the drain or in regular trash.[6][8]

Quantitative Disposal and Safety Data

The following tables summarize key quantitative data related to the disposal and safety of Dimethyl Phthalate.

Table 1: Recommended Incineration Parameters for Dimethyl Phthalate Waste

Incineration Method	Temperature Range (°C)	Residence Time
Rotary Kiln Incineration	820 - 1,600	Seconds (liquids/gases), Hours (solids)
Liquid Injection Incineration	650 - 1,600	0.1 - 2 seconds
Fluidized Bed Incineration	450 - 980	Seconds (liquids/gases), Longer for solids

Source: Data compiled from USEPA guidelines.[4]

Table 2: Acute Toxicity Data for Dimethyl Phthalate

Test Type	Route of Administration	Species	Dose (LD50)
LD50	Oral	Rat	6900 mg/kg
LD50	Oral	Mouse	14000 mg/kg
LD50	Dermal	Rabbit	12000 mg/kg

Source: Data from material safety data sheets.[7]

Protocols and Visualizations

Protocol for Decontamination of Glassware

Phthalates are known to adsorb onto laboratory surfaces, making rigorous cleaning essential to prevent cross-contamination.[13]

Objective: To clean laboratory glassware to a level suitable for trace analysis and to ensure the complete removal of Dimethyl phthalate-d6 residues.

Materials:

• Phosphate-free laboratory detergent[13]

• Tap water

• Deionized water

• High-purity, phthalate-free acetone[13]

• High-purity, phthalate-free hexane (B92381) (or other suitable solvent)[13]

• Muffle furnace (optional, for non-volumetric glassware)

Procedure:

• Initial Rinse: Immediately after use, rinse the glassware three times with the solvent that was last used in it.

• Detergent Wash: Wash the glassware thoroughly with a laboratory-grade, phosphate-free detergent in hot water.[13]

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all detergent residues.[13]

• Deionized Water Rinse: Rinse the glassware at least three times with deionized water.[13]

• Solvent Rinse: Rinse the glassware with high-purity, phthalate-free acetone, followed by a rinse with high-purity, phthalate-free hexane. Allow to air dry in a clean environment or use a stream of clean, dry nitrogen.[14]

• Baking (Optional): For glassware that is not precision-calibrated (e.g., beakers, flasks), bake in a muffle furnace at an appropriate temperature (e.g., 400°C) for several hours to pyrolyze any remaining organic residues.[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and required steps for the proper disposal of Dimethyl phthalate-d6 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. carlroth.com [carlroth.com]
• 9. trc-corp.com [trc-corp.com]
• 10. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 11. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 12. epa.gov [epa.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Personal protective equipment for handling Dimethyl phthalate-d6

This guide provides critical safety and logistical information for the handling and disposal of Dimethyl phthalate-d6, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety when handling Dimethyl phthalate-d6. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes	Safety Glasses with Side Shields or Goggles	Essential to prevent eye contact, which can cause irritation.[1][2][3]
Hands	Appropriate Chemical-Resistant Gloves	Wear gloves to prevent skin exposure.[2]
Body	Laboratory Coat or Protective Clothing	Wear appropriate protective clothing to minimize contact with skin.[2][4]
Respiratory	Use in a Well-Ventilated Area or with a Respirator	Respiratory protection is not typically required under normal use with adequate ventilation.[1][5] For situations with insufficient ventilation or potential for aerosol generation, a NIOSH/MSHA approved respirator is recommended.[2][4]

Handling and Storage Procedures

Handling:

• Work in a well-ventilated area to keep airborne concentrations low.[2]

• Avoid contact with eyes, skin, and clothing.[2][3]

• Do not breathe in mist or vapor.[2][3]

• Wash hands thoroughly after handling.[2][3]

• Ensure that an eyewash station and a safety shower are readily accessible.[2][6]

Storage:

• Store in a cool, dry, and well-ventilated area.[2][6]

• Keep containers tightly closed when not in use.[4][5]

• Store away from incompatible materials such as oxidizing agents, strong acids, and strong bases.[2][6]

Spill and Disposal Plan

Spill Response:

• Isolate the Area: Immediately isolate the spill or leak area.[7]

• Ventilate: Ensure the area is well-ventilated.

• Absorb: For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[2][4][6]

• Contain: For large spills, dike the area to prevent spreading.[3]

• Collect: Place the absorbed material into a suitable, sealed container for disposal.[3][6]

• Decontaminate: Clean the spill area thoroughly.

Disposal:

• Dispose of waste in accordance with all applicable federal, state, and local regulations.[3][6]

• It may be necessary to dispose of Dimethyl phthalate-d6 as a hazardous waste.[6] Contact your institution's environmental health and safety department for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the procedural workflow for safely handling and disposing of Dimethyl phthalate-d6.

Caption: Procedural workflow for the safe handling and disposal of Dimethyl phthalate-d6.

References

• 1. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. trc-corp.com [trc-corp.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. nj.gov [nj.gov]
• 7. DIMETHYL PHTHALATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]